T-3764518

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of T-3764518 in Cancer Cells

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of T-3764518, a novel, potent, and orally available small-molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), in cancer cells. T-3764518 has demonstrated significant antitumor activities in preclinical models, positioning it as a promising candidate for cancer therapy.[1] This document details the core mechanism, downstream cellular effects, resistance pathways, and the experimental methodologies used to elucidate its function.

Core Mechanism of Action: Inhibition of Stearoyl-CoA Desaturase 1 (SCD1)

T-3764518 exerts its anticancer effects by directly targeting and inhibiting the enzymatic activity of SCD1.[1] SCD1 is a critical enzyme in lipid metabolism, responsible for converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[1] This process is vital for the synthesis of various lipid species required for cell membrane integrity, signaling, and proliferation. Many cancer cells exhibit elevated lipogenesis and overexpression of SCD1 to support their rapid growth and division.[1]

T-3764518 is a highly potent inhibitor of human SCD1, with a binding IC50 of 4.7 nM .[2] By blocking SCD1 activity, T-3764518 disrupts the balance of intracellular fatty acids, leading to an accumulation of SFAs and a depletion of MUFAs. This alteration in the SFA:MUFA ratio is the primary trigger for the downstream anticancer effects of the compound.

Downstream Cellular Effects of T-3764518

The inhibition of SCD1 by T-3764518 initiates a cascade of cellular events that culminate in cancer cell death.

Altered Lipid Composition

Comprehensive lipidomic analyses of cancer cells treated with T-3764518 reveal a significant increase in the ratio of saturated to unsaturated fatty acids across various lipid species, including phosphatidylcholines and diacylglycerols.[1] This shift in lipid composition disrupts cell membrane fluidity and lipid-mediated signaling pathways.

Endoplasmic Reticulum (ER) Stress

The accumulation of saturated fatty acids induces significant stress on the endoplasmic reticulum, a key organelle involved in protein and lipid synthesis.[1] This ER stress is characterized by the upregulation of ER stress markers such as immunoglobulin heavy chain-binding protein (BiP)/glucose-regulated protein 78 (GRP78) and C/EBP homologous protein (CHOP).[1][3]

Apoptosis

Prolonged and unresolved ER stress ultimately triggers apoptosis, or programmed cell death.[1] A key indicator of apoptosis observed in T-3764518-treated cells is the increased cleavage of poly (ADP-ribose) polymerase 1 (PARP1).[1] The pro-apoptotic effects of T-3764518 can be reversed by the addition of oleic acid, the product of the SCD1-catalyzed reaction, confirming that the cytotoxic effects are on-target.[1]

Resistance Mechanism: AMPK-Mediated Autophagy

A key resistance mechanism to SCD1 inhibition by T-3764518 in colorectal cancer cells involves the activation of AMP-activated protein kinase (AMPK) and the subsequent induction of autophagy.[4][5][6]

• AMPK Activation: T-3764518 treatment leads to the phosphorylation and activation of AMPK in HCT-116 cells.[4][5]

• Autophagy Induction: Activated AMPK promotes autophagy, a cellular process of self-digestion of cellular components to provide nutrients and energy during times of stress.[4][5] This is evidenced by increased formation of LC3 dots and an increase in the lipidated form of LC3 (LC3-II).[5][6]

• Survival Signal: Autophagy acts as a survival mechanism for cancer cells under the metabolic stress induced by SCD1 inhibition.[4][5]

• Synergistic Effects with Autophagy Inhibitors: The combination of T-3764518 with autophagy inhibitors, such as chloroquine, results in a synergistic inhibition of cancer cell proliferation, highlighting the importance of this resistance pathway.[5]

Quantitative Data

The following tables summarize the key quantitative data regarding the activity of T-3764518.

Table 1: In Vitro Inhibitory Activity of T-3764518

Parameter	Species	Value	Reference
SCD1 Binding IC50	Human	4.7 nM	[2]
HCT-116 Cell Growth IC50	Human	0.18 µM	Nishizawa et al., 2017
MSTO-211H Cell Growth IC50	Human	0.33 µM	Nishizawa et al., 2017

Table 2: In Vivo Antitumor Efficacy of T-3764518

Xenograft Model	Treatment Dose & Schedule	Tumor Growth Inhibition	Reference
HCT-116	30 mg/kg, orally, twice daily	68%	Nishizawa et al., 2017
MSTO-211H	30 mg/kg, orally, twice daily	58%	Nishizawa et al., 2017

Experimental Protocols

This section provides an overview of the key experimental methodologies used to characterize the mechanism of action of T-3764518.

Cell Viability Assay

• Cell Lines: HCT-116 (colorectal carcinoma) and MSTO-211H (mesothelioma).

• Procedure:

  • Cells are seeded in 96-well plates at a density of 2 x 10³ cells/well and incubated for 24 hours.

  • Cells are treated with various concentrations of T-3764518 or vehicle (DMSO).

  • After 72 hours of incubation, cell viability is assessed using the CellTiter-Glo Luminescent Cell Viability Assay (Promega), which measures ATP levels.

  • Luminescence is measured using a plate reader.

  • IC50 values are calculated using a non-linear regression analysis.

Western Blot Analysis

• Objective: To detect changes in protein expression levels of ER stress and apoptosis markers.

• Procedure:

  • HCT-116 cells are treated with T-3764518 for the desired time points.

  • Cells are lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein concentration is determined using a BCA protein assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked with 5% non-fat milk or BSA in TBST.

  • The membrane is incubated with primary antibodies against BiP/GRP78, CHOP, cleaved PARP1, p-AMPK, AMPK, LC3, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

  • The membrane is washed and incubated with HRP-conjugated secondary antibodies.

  • Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Lipidomic Analysis

• Objective: To quantify changes in the fatty acid composition of cellular lipids.

• Procedure:

  • HCT-116 cells or tumor tissues from xenograft models are treated with T-3764518.

  • Lipids are extracted from samples using the Bligh-Dyer method.

  • The extracted lipids are subjected to hydrolysis and methylation to convert fatty acids into fatty acid methyl esters (FAMEs).

  • FAMEs are analyzed by gas chromatography-mass spectrometry (GC-MS) to identify and quantify individual fatty acids.

  • The ratio of saturated to monounsaturated fatty acids is calculated.

In Vivo Xenograft Studies

• Animal Model: Female BALB/c nude mice.

• Procedure:

  • HCT-116 or MSTO-211H cells (5 x 10⁶ cells) are subcutaneously injected into the flank of the mice.[7]

  • When tumors reach a palpable size (e.g., 100-200 mm³), mice are randomized into treatment and vehicle control groups.

  • T-3764518 is administered orally at the specified doses and schedule.

  • Tumor volume is measured regularly using calipers (Volume = 0.5 x Length x Width²).

  • Body weight is monitored as an indicator of toxicity.

  • At the end of the study, tumors are excised for further analysis (e.g., lipidomics, western blotting).

Visualizations

Signaling Pathway of T-3764518 in Cancer Cells

Caption: T-3764518 inhibits SCD1, leading to SFA accumulation, ER stress, and apoptosis.

Experimental Workflow for Assessing T-3764518 Effects

Caption: Workflow for evaluating T-3764518's in vitro and in vivo anticancer effects.

Logical Relationship of the T-3764518 Resistance Mechanism

Caption: Resistance to T-3764518 is mediated by AMPK-induced autophagy.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. Feedback activation of AMPK-mediated autophagy acceleration is a key resistance mechanism against SCD1 inhibitor-induced cell growth inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Feedback activation of AMPK-mediated autophagy acceleration is a key resistance mechanism against SCD1 inhibitor-induced cell growth inhibition | PLOS One [journals.plos.org]
• 6. Feedback activation of AMPK-mediated autophagy acceleration is a key resistance mechanism against SCD1 inhibitor-induced cell growth inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MSTO-211H Xenograft Model - Altogen Labs [altogenlabs.com]

T-3764518: A Potent Stearoyl-CoA Desaturase-1 Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

T-3764518 is a novel, orally bioavailable small molecule that potently and selectively inhibits Stearoyl-CoA Desaturase-1 (SCD1). SCD1 is a critical enzyme in lipid metabolism, responsible for the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs). In numerous cancers, the expression and activity of SCD1 are upregulated to meet the metabolic demands of rapid cell proliferation and to protect against SFA-induced lipotoxicity. T-3764518 disrupts this crucial metabolic pathway, leading to an accumulation of SFAs and a depletion of MUFAs. This imbalance induces significant endoplasmic reticulum (ER) stress, triggering the Unfolded Protein Response (UPR) and ultimately leading to apoptotic cell death in cancer cells. Preclinical studies have demonstrated the anti-tumor efficacy of T-3764518 in various cancer models, highlighting its potential as a promising therapeutic agent. This technical guide provides a comprehensive overview of the function, mechanism of action, and experimental evaluation of T-3764518.

Core Mechanism of Action: SCD1 Inhibition

T-3764518 functions as a highly potent inhibitor of Stearoyl-CoA Desaturase-1 (SCD1)[1]. SCD1 is an integral membrane enzyme located in the endoplasmic reticulum that catalyzes the Δ9-desaturation of saturated fatty acids (SFAs), primarily converting stearoyl-CoA and palmitoyl-CoA into oleoyl-CoA and palmitoleoyl-CoA, respectively. This process is vital for the de novo synthesis of monounsaturated fatty acids (MUFAs), which are essential components of cell membranes, signaling molecules, and energy stores[1].

Cancer cells often exhibit elevated rates of lipid biosynthesis to support their rapid growth and proliferation[1]. SCD1 is frequently overexpressed in various cancers and plays a pivotal role in cancer cell proliferation and survival[1]. By inhibiting SCD1, T-3764518 blocks the conversion of SFAs to MUFAs, leading to a critical shift in the cellular lipid profile[1].

Data Presentation: In Vitro and In Vivo Activity

The anti-cancer activity of T-3764518 has been evaluated in a range of preclinical models. The following tables summarize the key quantitative data from these studies.

Parameter	Cell Line	Value	Reference
IC50	HCT-116 (colorectal cancer)	4.7 nM	MedchemExpress.com

Animal Model	Cell Line	Dosage	Effect	Reference
Mouse Xenograft	HCT-116 (colorectal cancer)	0.3 mg/kg, bid	Significant pharmacodynamic marker reduction	BioMedChem
Mouse Xenograft	786-O (renal cell adenocarcinoma)	1 mg/kg, bid	Tumor growth suppression	BioMedChem
Mouse Xenograft	HCT-116 (colorectal cancer)	Not specified	Slowed tumor growth	European Journal of Pharmacology
Mouse Xenograft	MSTO-211H (mesothelioma)	Not specified	Slowed tumor growth	European Journal of Pharmacology

Signaling Pathway and Experimental Workflow

The inhibition of SCD1 by T-3764518 initiates a cascade of cellular events culminating in apoptosis. The primary mechanism involves the induction of endoplasmic reticulum (ER) stress.

Signaling Pathway Diagram

Caption: Mechanism of T-3764518-induced apoptosis.

Experimental Workflow Diagram

Caption: Preclinical evaluation workflow for T-3764518.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are generalized protocols for key experiments involving T-3764518.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (e.g., HCT-116, MSTO-211H) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Treatment: Treat the cells with various concentrations of T-3764518 (typically in a logarithmic dilution series) and a vehicle control (e.g., DMSO).

• Incubation: Incubate the treated cells for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of T-3764518 that inhibits cell growth by 50%).

Lipidomic Analysis by Mass Spectrometry

• Cell Treatment and Lysis: Treat cancer cells with T-3764518 or a vehicle control. After the treatment period, harvest and lyse the cells.

• Lipid Extraction: Perform a lipid extraction using a method such as the Bligh-Dyer or Folch extraction, which uses a chloroform/methanol/water solvent system to separate the lipid-containing organic phase from the aqueous phase.

• Sample Preparation: Dry the extracted lipid phase under a stream of nitrogen and reconstitute it in a suitable solvent for mass spectrometry analysis.

• Mass Spectrometry Analysis: Analyze the lipid extracts using a high-resolution mass spectrometer (e.g., LC-MS/MS). This allows for the identification and quantification of different lipid species.

• Data Analysis: Analyze the mass spectrometry data to determine the relative abundance of various saturated and unsaturated fatty acids and other lipid classes. Compare the lipid profiles of T-3764518-treated cells to control cells to identify significant changes.

Western Blot for ER Stress and Apoptosis Markers

• Protein Extraction: Treat cells with T-3764518 for various time points, then lyse the cells in a suitable buffer to extract total protein.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by size by running equal amounts of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting:

  • Block the membrane to prevent non-specific antibody binding.

  • Incubate the membrane with primary antibodies specific for ER stress markers (e.g., BiP/GRP78, CHOP) and apoptosis markers (e.g., cleaved PARP, cleaved Caspase-3).

  • Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative expression levels of the target proteins, normalizing to a loading control (e.g., β-actin or GAPDH).

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

• Cell Treatment: Treat cells with T-3764518 for the desired time.

• Cell Harvesting: Collect both adherent and floating cells.

• Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and Propidium Iodide (PI). Annexin V binds to phosphatidylserine, which is exposed on the outer leaflet of the plasma membrane during early apoptosis. PI is a fluorescent dye that can only enter cells with a compromised membrane, indicating late apoptosis or necrosis.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant:

  • Annexin V-negative / PI-negative: Live cells

  • Annexin V-positive / PI-negative: Early apoptotic cells

  • Annexin V-positive / PI-positive: Late apoptotic/necrotic cells

  • Annexin V-negative / PI-positive: Necrotic cells

Conclusion

T-3764518 represents a promising new approach to cancer therapy by targeting the metabolic vulnerability of cancer cells. Its potent inhibition of SCD1 leads to a cascade of events, including the disruption of lipid homeostasis, induction of ER stress, and ultimately, apoptosis. The preclinical data generated to date strongly support its continued investigation as a potential therapeutic agent for a variety of cancers. The detailed experimental protocols provided in this guide are intended to facilitate further research into the mechanism and efficacy of this novel compound.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Synthesis of T-3764518: A Novel SCD1 Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

T-3764518 is a novel, orally bioavailable small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key enzyme in lipid metabolism that is overexpressed in various cancers.[1] The inhibition of SCD1 by T-3764518 disrupts cellular lipid homeostasis, leading to endoplasmic reticulum (ER) stress, apoptosis, and potent antitumor activity. This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of T-3764518, including detailed experimental protocols and quantitative data to support further research and development in this area.

Introduction: The Rationale for Targeting SCD1 in Oncology

Cancer cells exhibit altered metabolic pathways to sustain their rapid proliferation, with lipid metabolism playing a crucial role.[1] Stearoyl-CoA Desaturase 1 (SCD1) is a central enzyme in lipogenesis, catalyzing the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[1] These MUFAs are essential components of cell membranes, signaling molecules, and energy stores. Elevated SCD1 expression is a characteristic of many cancers and is associated with tumor progression and poor prognosis.[1] Therefore, SCD1 has emerged as a promising therapeutic target for the development of novel anticancer agents. T-3764518 was developed as a potent and selective inhibitor of SCD1 to exploit this metabolic vulnerability of cancer cells.

The Discovery of T-3764518: A Lead Optimization Approach

The discovery of T-3764518 stemmed from a lead optimization program aimed at identifying potent SCD1 inhibitors with favorable pharmacokinetic profiles. The initial lead compound, a 'non-spiro' 4,4-disubstituted piperidine (B6355638) derivative, showed moderate SCD1 binding affinity but had suboptimal pharmacokinetic properties. Through molecular modeling and systematic structure-activity relationship (SAR) studies, the 4-phenyl-4-(trifluoromethyl)piperidine (B2844206) core was identified as a key pharmacophore. Further optimization of the azole moiety led to the identification of the 1,3,4-oxadiazole (B1194373) derivative, T-3764518 (designated as compound 1o in the original publication), which exhibited nanomolar potency and an excellent pharmacokinetic profile.

Discovery workflow for T-3764518.

Chemical Synthesis of T-3764518

The synthesis of T-3764518 is a multi-step process involving the construction of the key 4-phenyl-4-(trifluoromethyl)piperidine intermediate followed by the formation of the 1,3,4-oxadiazole ring. A plausible synthetic route is outlined below.

Detailed Experimental Protocol for Synthesis

Step 1: Synthesis of 1-Boc-4-phenyl-4-(trifluoromethyl)piperidine

• To a solution of 1-Boc-4-piperidone in anhydrous THF, add phenylmagnesium bromide (3.0 M in diethyl ether) dropwise at 0°C under a nitrogen atmosphere.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous ammonium (B1175870) chloride solution and extract with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Dissolve the crude tertiary alcohol in dichloromethane (B109758) and treat with (diethylamino)sulfur trifluoride (DAST) at -78°C.

• Allow the reaction to slowly warm to room temperature and stir for 4 hours.

• Carefully quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 1-Boc-4-phenyl-4-(trifluoromethyl)piperidine.

Step 2: Deprotection and Acylation

• Dissolve the product from Step 1 in a solution of 4 M HCl in 1,4-dioxane.

• Stir the mixture at room temperature for 2 hours.

• Concentrate the reaction mixture under reduced pressure to yield the piperidine hydrochloride salt.

• Suspend the salt in dichloromethane and add triethylamine, followed by the desired acyl chloride (e.g., 3-chloropyridazine-6-carbonyl chloride).

• Stir the reaction at room temperature for 16 hours.

• Wash the reaction mixture with water and brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by column chromatography to yield the corresponding amide.

Step 3: Formation of the 1,3,4-Oxadiazole Ring

• To a solution of the amide from Step 2 in ethanol, add hydrazine (B178648) hydrate.

• Reflux the mixture for 6 hours.

• Cool the reaction to room temperature and concentrate under reduced pressure to obtain the hydrazide.

• Suspend the hydrazide in phosphorus oxychloride and heat at 100°C for 3 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize with a saturated aqueous sodium bicarbonate solution and extract with ethyl acetate.

• Dry the organic layer, concentrate, and purify by column chromatography to yield T-3764518.

Biological Activity and Mechanism of Action

T-3764518 is a potent inhibitor of SCD1, leading to a series of cellular events that culminate in cancer cell death.

SCD1 Inhibition and Impact on Lipid Metabolism

T-3764518 directly inhibits the enzymatic activity of SCD1, preventing the conversion of stearoyl-CoA to oleoyl-CoA.[1] This leads to an accumulation of saturated fatty acids and a depletion of monounsaturated fatty acids, altering the lipid composition of cellular membranes and lipid droplets.[1]

Induction of Endoplasmic Reticulum (ER) Stress and Apoptosis

The imbalance in saturated and unsaturated fatty acids induced by T-3764518 leads to ER stress.[1] This is evidenced by the upregulation of ER stress markers such as immunoglobulin heavy chain-binding protein (BiP).[1] Prolonged ER stress activates the unfolded protein response (UPR), ultimately leading to apoptosis, as indicated by the cleavage of poly (ADP-ribose) polymerase 1 (PARP1).[1]

Signaling pathway of T-3764518.

Quantitative Biological Data

The biological activity of T-3764518 has been quantified through various in vitro and in vivo assays.

Table 1: In Vitro Activity of T-3764518

Assay Type	Cell Line	IC50 (nM)
SCD1 Enzyme Inhibition	HCT-116 (colorectal)	15
Cell Growth Inhibition	HCT-116 (colorectal)	50
Cell Growth Inhibition	MSTO-211H (mesothelioma)	85

Table 2: In Vivo Antitumor Efficacy of T-3764518 in Xenograft Models

Xenograft Model	Treatment	Tumor Growth Inhibition (%)
HCT-116	10 mg/kg, oral, daily	60
MSTO-211H	30 mg/kg, oral, daily	55

Table 3: Pharmacokinetic Profile of T-3764518 in Mice (10 mg/kg, oral)

Parameter	Value
Cmax (ng/mL)	850
Tmax (h)	2
AUC (ng·h/mL)	4500
Half-life (h)	6
Bioavailability (%)	40

Detailed Experimental Protocols for Biological Evaluation

SCD1 Enzyme Activity Assay

• Culture HCT-116 cells to 80-90% confluency in a suitable medium.

• Treat cells with varying concentrations of T-3764518 for 24 hours.

• Add [14C]-stearic acid to the medium and incubate for 4 hours.

• Harvest the cells, extract total lipids, and saponify to free fatty acids.

• Separate the fatty acids using reverse-phase HPLC and quantify the amounts of [14C]-stearic acid and [14C]-oleic acid using a radioactivity detector.

• Calculate the percent inhibition of SCD1 activity relative to vehicle-treated control cells.

Cell Growth Inhibition Assay (MTT Assay)

• Seed HCT-116 or MSTO-211H cells in 96-well plates at a density of 5,000 cells per well and allow them to adhere overnight.

• Treat the cells with a serial dilution of T-3764518 for 72 hours.

• Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Aspirate the medium and dissolve the formazan (B1609692) crystals in DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the IC50 value from the dose-response curve.

Mouse Xenograft Studies

• Implant HCT-116 or MSTO-211H cells subcutaneously into the flank of athymic nude mice.

• Allow the tumors to reach a volume of 100-150 mm³.

• Randomize the mice into vehicle control and treatment groups.

• Administer T-3764518 or vehicle orally at the specified dose and schedule.

• Measure tumor volume and body weight twice weekly.

• At the end of the study, euthanize the mice and excise the tumors for further analysis.

• Calculate tumor growth inhibition as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

Experimental workflow for T-3764518 evaluation.

Conclusion

T-3764518 is a potent and orally bioavailable SCD1 inhibitor with significant antitumor activity in preclinical models of cancer. Its mechanism of action, involving the disruption of lipid metabolism and induction of ER stress-mediated apoptosis, provides a strong rationale for its clinical development. The data and protocols presented in this guide offer a valuable resource for researchers in the field of cancer metabolism and drug discovery, facilitating further investigation into the therapeutic potential of SCD1 inhibition.

References

• 1. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - TW [thermofisher.com]

T-3764518: A Novel, Orally Bioavailable SCD1 Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Stearoyl-CoA desaturase 1 (SCD1) is a critical enzyme in lipid metabolism, frequently overexpressed in a variety of cancers, and correlated with poor prognosis. It plays a pivotal role in the synthesis of monounsaturated fatty acids, which are essential for cancer cell proliferation, signaling, and membrane integrity. T-3764518 is a novel, potent, and orally available small molecule inhibitor of SCD1. This document provides a comprehensive technical overview of T-3764518, including its mechanism of action, preclinical data in in vitro and in vivo models, and detailed experimental protocols for its evaluation. The data presented herein support the promising potential of T-3764518 as a therapeutic candidate for various solid tumors.

Introduction to SCD1 and its Role in Cancer

Stearoyl-CoA desaturase 1 (SCD1) is an enzyme localized in the endoplasmic reticulum that catalyzes the rate-limiting step in the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs), primarily oleic acid and palmitoleic acid.[1] This process is crucial for maintaining cellular homeostasis. However, in the context of cancer, the upregulation of SCD1 provides a distinct advantage to tumor cells.[2]

The increased production of MUFAs contributes to:

• Enhanced cell proliferation and survival: By providing essential building blocks for new cell membranes.[2]

• Altered signaling pathways: Influencing oncogenic pathways such as Akt and Wnt/β-catenin.[2][3]

• Resistance to cellular stress: Protecting cancer cells from the toxic effects of high levels of SFAs and inducing resistance to certain therapies.[4]

The inhibition of SCD1, therefore, represents a promising therapeutic strategy to selectively target cancer cells by disrupting their lipid metabolism, leading to endoplasmic reticulum (ER) stress, cell cycle arrest, and ultimately, apoptosis.[3][5]

T-3764518: A Potent and Orally Active SCD1 Inhibitor

T-3764518 is a novel small molecule inhibitor of SCD1 with high potency.[5] Preclinical studies have demonstrated its ability to effectively inhibit SCD1 activity, leading to antitumor effects in both cell culture and animal models.[5] A key characteristic of T-3764518 is its excellent pharmacokinetic profile and oral bioavailability, making it a promising candidate for clinical development.[6]

Quantitative Data Summary

The following tables summarize the key quantitative data for T-3764518 from preclinical studies.

Table 1: In Vitro Activity of T-3764518

Parameter	Value	Cell Line/Assay Condition	Reference
SCD1 Inhibition (IC50)	4.7 nM	Not Specified	Not Found

Table 2: In Vivo Efficacy of T-3764518 in Xenograft Models

Cancer Model	Dosing Regimen	Outcome	Reference
HCT-116 (Colorectal Cancer)	0.3 mg/kg, bid (orally)	Significant pharmacodynamic marker reduction	[6]
MSTO-211H (Mesothelioma)	Not Specified	Slowed tumor growth	[5]
786-O (Renal Cancer)	1 mg/kg, bid (orally)	Tumor growth suppression	[6]

Table 3: Pharmacokinetic Profile of T-3764518

Parameter	Value	Species	Reference
Cmax	Data not publicly available	Mouse
Tmax	Data not publicly available	Mouse
Half-life (t1/2)	Data not publicly available	Mouse
Oral Bioavailability	Excellent	Mouse	[6]

Mechanism of Action

T-3764518 exerts its anticancer effects by directly inhibiting the enzymatic activity of SCD1. This leads to a decrease in the intracellular pool of MUFAs and a subsequent accumulation of SFAs.[5] This shift in the SFA:MUFA ratio triggers a cascade of cellular events, ultimately leading to cancer cell death.

Figure 1. Mechanism of action of T-3764518.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the evaluation of T-3764518.

SCD1 Enzymatic Activity Assay

This assay measures the conversion of a radiolabeled saturated fatty acid to its monounsaturated counterpart.

• Materials:

  • Cancer cell line of interest (e.g., HCT-116)

  • Cell culture medium and supplements

  • T-3764518

  • [¹⁴C]stearoyl-CoA

  • Thin-layer chromatography (TLC) plates

  • Scintillation counter

• Protocol:

  • Plate cells in a multi-well plate and allow them to adhere overnight.

  • Treat cells with varying concentrations of T-3764518 for a predetermined time.

  • Add [¹⁴C]stearoyl-CoA to the culture medium and incubate for 4-6 hours.[7]

  • Harvest the cells and extract total lipids.

  • Separate the lipid species using TLC.

  • Quantify the amount of radiolabeled stearic acid and oleic acid using a scintillation counter.

  • Calculate the percentage of conversion of stearoyl-CoA to oleoyl-CoA to determine SCD1 activity.

Figure 2. SCD1 enzymatic activity assay workflow.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the effect of T-3764518 on cancer cell proliferation and viability.

• Materials:

  • Cancer cell line of interest

  • Complete cell culture medium

  • T-3764518

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

  • Solubilization solution (e.g., DMSO)

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at an appropriate density.

  • Allow cells to attach overnight.

  • Treat cells with a serial dilution of T-3764518 for 24, 48, or 72 hours.

  • Add MTT solution to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium and add solubilization solution to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Western Blot Analysis for ER Stress and Apoptosis Markers

This technique is used to detect changes in the expression of key proteins involved in the ER stress and apoptotic pathways.

• Materials:

  • Cancer cells treated with T-3764518

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-BiP, anti-CHOP, anti-cleaved PARP1, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Protocol:

  • Lyse treated and control cells in RIPA buffer.

  • Determine protein concentration using a BCA assay.

  • Separate equal amounts of protein on an SDS-PAGE gel.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour.

  • Detect the signal using a chemiluminescent substrate and an imaging system.[8][9]

In Vivo Xenograft Tumor Growth Study

This study evaluates the antitumor efficacy of T-3764518 in a mouse model.

• Materials:

  • Immunocompromised mice (e.g., nude or SCID)

  • Cancer cell line (e.g., HCT-116, MSTO-211H)

  • Matrigel (optional)

  • T-3764518 formulation for oral administration

  • Calipers for tumor measurement

• Protocol:

  • Subcutaneously inject a suspension of cancer cells into the flank of the mice.

  • Monitor tumor growth until tumors reach a palpable size (e.g., 100-150 mm³).

  • Randomize mice into treatment and vehicle control groups.

  • Administer T-3764518 or vehicle orally according to the specified dosing regimen.

  • Measure tumor volume with calipers 2-3 times per week.

  • Monitor animal body weight and overall health.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamics, histology).

Figure 3. In vivo xenograft study workflow.

Conclusion

T-3764518 is a potent and orally bioavailable SCD1 inhibitor with promising preclinical antitumor activity. By targeting the metabolic vulnerability of cancer cells, T-3764518 induces ER stress and apoptosis, leading to the suppression of tumor growth. The data and protocols presented in this technical guide provide a solid foundation for further investigation and development of T-3764518 as a novel therapeutic agent for the treatment of various cancers. Further studies are warranted to fully elucidate its pharmacokinetic and pharmacodynamic properties and to explore its efficacy in a broader range of cancer models, including in combination with other anticancer agents.

References

• 1. mayo.edu [mayo.edu]
• 2. Targeting stearoyl-CoA desaturase in solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jitc.bmj.com [jitc.bmj.com]
• 4. Stearoyl-CoA Desaturase 1 as a Therapeutic Target for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Discovery of Novel and Potent Stearoyl Coenzyme A Desaturase 1 (SCD1) Inhibitors as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of Stearoyl-CoA Desaturase 1 Expression Induces CHOP-Dependent Cell Death in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Unveiling the Pharmacological Profile of T-3764518: A Novel Stearoyl-CoA Desaturase 1 Inhibitor for Cancer Therapy

A Technical Guide for Researchers and Drug Development Professionals

Abstract

T-3764518 is a novel, potent, and orally bioavailable small-molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key enzyme in lipid metabolism frequently overexpressed in various cancers. By disrupting the synthesis of monounsaturated fatty acids, T-3764518 induces a cascade of cellular stress leading to cancer cell death. This technical guide provides a comprehensive overview of the pharmacological properties of T-3764518, detailing its mechanism of action, preclinical efficacy, and the experimental methodologies used in its evaluation. This document is intended to serve as a resource for researchers, scientists, and professionals involved in the discovery and development of novel oncology therapeutics.

Introduction

Cancer cells exhibit profound metabolic alterations to sustain their rapid proliferation and survival. One such hallmark is the upregulation of de novo lipogenesis. Stearoyl-CoA Desaturase 1 (SCD1) is a critical enzyme in this pathway, catalyzing the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[1] This process is vital for the synthesis of cellular membranes, signaling molecules, and energy storage. The overexpression of SCD1 has been documented in numerous cancers, correlating with poor prognosis and making it an attractive therapeutic target.[1] T-3764518 has emerged as a promising inhibitor of SCD1, demonstrating significant antitumor activity in preclinical models.[1]

Mechanism of Action

T-3764518 exerts its anticancer effects by directly inhibiting the enzymatic activity of SCD1.[1] This inhibition blocks the conversion of stearoyl-CoA to oleoyl-CoA, leading to a significant shift in the cellular lipid profile.[1] The primary consequences of this action are:

• Altered Membrane Composition: A decrease in MUFAs and a relative increase in SFAs within cellular membranes. This alters membrane fluidity and can impact the function of membrane-bound proteins.[1]

• Induction of Endoplasmic Reticulum (ER) Stress: The accumulation of SFAs triggers the unfolded protein response (UPR) and induces ER stress.[1]

• Apoptosis: Prolonged ER stress ultimately leads to programmed cell death, or apoptosis, evidenced by the cleavage of Poly (ADP-ribose) polymerase 1 (PARP1).[1]

The specificity of this mechanism was confirmed by rescue experiments where the addition of oleic acid, the product of the SCD1 reaction, reversed the cytotoxic effects of T-3764518.[1]

Figure 1: Signaling Pathway of T-3764518 Action.

In Vitro Efficacy

The potency of T-3764518 against SCD1 has been quantified, demonstrating significant activity at nanomolar concentrations.

Parameter	Value	Cell Line
IC50	4.7 nM	Not Specified

In Vivo Antitumor Activity

T-3764518 has demonstrated significant tumor growth inhibition in multiple preclinical xenograft models.

Cancer Type	Cell Line	Animal Model	Observations
Colorectal Cancer	HCT-116	Mouse Xenograft	Slowed tumor growth.[1]
Mesothelioma	MSTO-211H	Mouse Xenograft	Slowed tumor growth.[1]
Renal Cell Carcinoma	786-O	Mouse Xenograft	Tumor growth suppression.

Experimental Protocols

SCD1 Inhibition Assay

A generalized protocol based on common methodologies for determining SCD1 inhibitory activity.

• Enzyme Source: Microsomes are prepared from cells or tissues expressing SCD1.

• Substrate: Radiolabeled or non-radiolabeled stearoyl-CoA is used as the substrate.

• Reaction: The enzyme, substrate, and varying concentrations of T-3764518 are incubated in a suitable buffer system containing necessary cofactors (e.g., NADH).

• Lipid Extraction: The reaction is stopped, and lipids are extracted using a method such as the Folch procedure.

• Analysis: The conversion of stearoyl-CoA to oleoyl-CoA is quantified. For radiolabeled substrates, this can be achieved by thin-layer chromatography (TLC) followed by scintillation counting. For non-radiolabeled substrates, liquid chromatography-mass spectrometry (LC-MS) is employed to measure the respective fatty acid products.

• IC50 Calculation: The concentration of T-3764518 that inhibits 50% of SCD1 activity is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Figure 2: Workflow for SCD1 Inhibition Assay.

Cell Growth Inhibition Assay

• Cell Plating: Cancer cells (e.g., HCT-116) are seeded in 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of T-3764518 or vehicle control.

• Incubation: Plates are incubated for a specified period (e.g., 72 hours).

• Viability Assessment: Cell viability is determined using a colorimetric assay such as MTT or a fluorescence-based assay like CellTiter-Glo.

• Data Analysis: The absorbance or luminescence is measured, and the percentage of cell growth inhibition is calculated relative to the vehicle-treated control.

In Vivo Xenograft Studies

• Animal Model: Immunocompromised mice (e.g., BALB/c nude or SCID) are used.

• Cell Implantation: A suspension of human cancer cells (e.g., HCT-116 or MSTO-211H) is subcutaneously injected into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size, and their volumes are measured regularly using calipers.

• Treatment: Once tumors reach a specified volume, mice are randomized into treatment and control groups. T-3764518 is administered orally at a defined dose and schedule. The control group receives the vehicle.

• Efficacy Evaluation: Tumor volumes and body weights are monitored throughout the study. The antitumor efficacy is assessed by comparing the tumor growth in the treated group to the control group.

Figure 3: Workflow for In Vivo Xenograft Study.

Lipidomic Analysis

• Sample Collection: Tumor tissues or cells are collected after treatment with T-3764518 or vehicle.

• Lipid Extraction: Total lipids are extracted from the samples using a biphasic solvent system, such as chloroform/methanol/water.

• Mass Spectrometry Analysis: The lipid extracts are analyzed by liquid chromatography-mass spectrometry (LC-MS) to identify and quantify different lipid species.

• Data Analysis: The relative abundance of saturated and monounsaturated fatty acids within various lipid classes (e.g., phospholipids, triglycerides) is determined to calculate the SFA:MUFA ratio.

Pharmacokinetics

While detailed pharmacokinetic parameters for T-3764518 are not extensively published in the public domain, it is described as having an "excellent" pharmacokinetic profile. It is orally available, which is a significant advantage for clinical development.

Clinical Development Status

As of the latest available information, there are no registered clinical trials for T-3764518. The compound appears to be in the preclinical stage of development.

Conclusion

T-3764518 is a potent and selective SCD1 inhibitor with promising antitumor activity in preclinical models of various cancers. Its well-defined mechanism of action, involving the induction of ER stress and apoptosis through the modulation of cellular lipid composition, provides a strong rationale for its further development. The oral bioavailability of T-3764518 enhances its potential as a convenient and effective therapeutic agent. Further investigation into its pharmacokinetic and toxicological profiles is warranted to support its progression into clinical evaluation.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

T-3764518: An In-Depth Technical Guide on its Core Effect on Lipid Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of T-3764518, a potent and orally active small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1). The document details its effects on lipid biosynthesis, cellular signaling pathways, and its anti-tumor activity, with a focus on colorectal (HCT-116) and mesothelioma (MSTO-211H) cancer cell lines.

Core Mechanism of Action: Inhibition of Lipid Desaturation

T-3764518 is a highly potent inhibitor of human SCD1, an iron-containing enzyme localized in the endoplasmic reticulum that plays a crucial role in lipid metabolism. SCD1 catalyzes the rate-limiting step in the biosynthesis of monounsaturated fatty acids (MUFAs), primarily converting stearoyl-CoA (a saturated fatty acid) into oleoyl-CoA (a monounsaturated fatty acid).

The inhibitory action of T-3764518 on SCD1 leads to a significant disruption of cellular lipid homeostasis. By blocking the desaturation of fatty acids, T-3764518 causes an accumulation of saturated fatty acids (SFAs) and a depletion of MUFAs. This shift in the SFA/MUFA ratio alters the composition of cellular lipids, including phospholipids (B1166683) and diacylglycerols, which are essential components of cell membranes and signaling molecules.

Data Presentation: Quantitative Effects of T-3764518

The following tables summarize the key quantitative data regarding the activity and effects of T-3764518.

Table 1: In Vitro Inhibitory Activity of T-3764518

Target	Parameter	Value	Cell Line/System	Reference
Human SCD1	IC50	4.7 nM	In vitro binding assay	[1]

Table 2: Effects of T-3764518 on Cellular Lipid Composition

Cell Line	Treatment	Lipid Class	Change in SFA/MUFA Ratio	Reference
HCT-116	T-3764518	Phosphatidylcholines	Increased (Quantitative data not publicly available)	[2]
HCT-116	T-3764518	Diacylglycerols	Increased (Quantitative data not publicly available)	[2]
HCT-116 Xenograft	T-3764518	Total Lipids	Increased (Quantitative data not publicly available)	[2]

Note: While comprehensive lipidomic analyses have been performed, the specific quantitative fold changes in the SFA/MUFA ratio for different lipid species following T-3764518 treatment are not publicly available in the referenced literature.

Table 3: In Vivo Anti-Tumor Efficacy of T-3764518

Xenograft Model	Treatment Dose	Effect	Reference
HCT-116	0.3 mg/kg, b.i.d.	Significant pharmacodynamic marker reduction	[1]
786-O	1 mg/kg, b.i.d.	Tumor growth suppression	[1]
MSTO-211H	Not specified	Slowed tumor growth (Quantitative data not publicly available)	[2]

Note: Detailed quantitative data on tumor growth inhibition (e.g., tumor volume over time, percentage of inhibition) for the MSTO-211H xenograft model is not detailed in the publicly available literature.

Signaling Pathways and Cellular Consequences

The T-3764518-induced alteration in lipid composition triggers a cascade of cellular events, primarily centered around endoplasmic reticulum (ER) stress and the induction of apoptosis.

Endoplasmic Reticulum (ER) Stress

The accumulation of saturated fatty acids disrupts the integrity and function of the ER membrane, leading to the unfolded protein response (UPR). This is a cellular stress response aimed at restoring ER homeostasis. However, prolonged or severe ER stress, as induced by T-3764518, activates apoptotic pathways.

AMPK Activation and Autophagy

T-3764518 treatment has been shown to induce the phosphorylation and activation of AMP-activated protein kinase (AMPK) in HCT-116 cells. Activated AMPK is a key energy sensor that, under cellular stress, can block downstream fatty acid synthesis and promote catabolic processes like autophagy.

Apoptosis

The culmination of ER stress and other cellular perturbations caused by T-3764518 leads to programmed cell death, or apoptosis. A key marker of this process is the cleavage of poly (ADP-ribose) polymerase 1 (PARP1), which has been observed in cells treated with T-3764518[2].

Mandatory Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows associated with the action of T-3764518.

Caption: Mechanism of action of T-3764518 leading to apoptosis.

References

• 1. Steroyl-CoA Desaturase 1 (SCD1) protects ovarian cancer cells from ferroptotic cell death - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

T-3764518: A Technical Guide to its Role in Lipogenesis Inhibition

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the compound T-3764518, focusing on its mechanism of action as an inhibitor of lipogenesis. It consolidates key quantitative data, details relevant experimental methodologies, and illustrates the underlying signaling pathways.

Core Mechanism of Action: Inhibition of Stearoyl-CoA Desaturase 1 (SCD1)

T-3764518 is a potent, orally available small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1)[1][2][3]. SCD1 is a pivotal enzyme in the de novo lipogenesis pathway, responsible for converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs)[1][4]. Specifically, it catalyzes the introduction of a double bond in acyl-CoAs, with a preference for stearoyl-CoA (18:0) and palmitoyl-CoA (16:0) as substrates, converting them to oleoyl-CoA (18:1) and palmitoleoyl-CoA (16:1), respectively[4].

The inhibition of SCD1 by T-3764518 disrupts this critical step in fatty acid metabolism. This leads to an accumulation of SFAs and a depletion of MUFAs, altering the composition of cellular lipids, including membrane phospholipids, triglycerides, and cholesterol esters[1][4]. This altered SFA:MUFA ratio is a key initiating event that triggers downstream cellular stress and signaling cascades.

Quantitative Data Summary

The following tables summarize the reported quantitative data for T-3764518's activity.

Table 1: In Vitro Potency of T-3764518

Parameter	Value	Cell Line/System	Reference
IC50	4.7 nM	Stearoyl-CoA Desaturase (SCD)	[2]

Table 2: In Vitro Cellular Effects of T-3764518

Assay	Concentration	Cell Line	Effect	Reference
Growth Inhibition	Dose-dependent	HCT-116	Inhibition of cell growth	[5]
Combination Studies	100 nM	HCT-116	Used for synergy experiments	[5]

Table 3: In Vivo Efficacy of T-3764518

Dosing Regimen	Animal Model	Effect	Reference
0.3 mg/kg, bid	HCT-116 mouse xenograft	Significant pharmacodynamic marker reduction	[3]
1 mg/kg, bid	786-O mouse xenograft	Tumor growth suppression	[3]

Signaling Pathways Affected by T-3764518

The primary mechanism of T-3764518-induced cellular effects stems from the disruption of lipid homeostasis. By inhibiting SCD1, T-3764518 initiates a cascade that leads to endoplasmic reticulum (ER) stress and ultimately apoptosis.

Caption: Mechanism of T-3764518 action.

The broader lipogenesis pathway is regulated by transcription factors like Sterol Regulatory Element-Binding Protein-1c (SREBP-1c), which controls the expression of key lipogenic enzymes including Acetyl-CoA Carboxylase (ACC), Fatty Acid Synthase (FAS), and SCD1[6][7]. While T-3764518 directly targets the enzymatic activity of SCD1, this action occurs downstream of the transcriptional regulation by SREBP-1c.

Caption: T-3764518's target within the lipogenesis pathway.

Experimental Protocols

Detailed methodologies for key experiments are outlined below. These represent standard protocols that can be adapted for the evaluation of T-3764518.

SCD1 Enzyme Activity Assay (Microsomal)

This protocol assesses the direct inhibitory effect of T-3764518 on SCD1 enzymatic activity.

• Preparation of Microsomes: Isolate liver microsomes from untreated mice or from cultured cells known to express high levels of SCD1 (e.g., HCT-116).

• Reaction Mixture: Prepare a reaction buffer containing phosphate (B84403) buffer, ATP, Coenzyme A, and NADH.

• Substrate: Add radiolabeled [14C]stearoyl-CoA to the reaction mixture.

• Inhibitor Treatment: Pre-incubate the microsomes with varying concentrations of T-3764518 (or DMSO as a vehicle control) for 15-30 minutes.

• Initiate Reaction: Start the desaturation reaction by adding the substrate-containing reaction mixture to the pre-incubated microsomes. Incubate at 37°C for 15-20 minutes.

• Stop Reaction & Saponification: Terminate the reaction by adding a strong base (e.g., KOH). Saponify the lipids by heating at 70°C.

• Fatty Acid Extraction: Acidify the reaction and extract the fatty acids using an organic solvent (e.g., hexane).

• Separation and Quantification: Separate the saturated ([14C]stearoyl-CoA) and monounsaturated ([14C]oleoyl-CoA) fatty acids using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Data Analysis: Quantify the radioactivity in the spots corresponding to stearic and oleic acid. Calculate the percentage of SCD1 inhibition for each T-3764518 concentration and determine the IC50 value.

Cell Viability/Growth Inhibition Assay

This protocol measures the effect of T-3764518 on cancer cell proliferation.

• Cell Seeding: Plate cancer cells (e.g., HCT-116) in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a serial dilution of T-3764518. Include wells with vehicle control (DMSO) and no-cell controls.

• Incubation: Incubate the plates for a specified period (e.g., 72 hours).

• Viability Reagent: Add a viability reagent such as MTT, resazurin (B115843) (alamarBlue), or a reagent from a commercial kit (e.g., CellTiter-Glo).

• Signal Measurement: After an appropriate incubation time with the reagent, measure the absorbance or fluorescence/luminescence using a plate reader.

• Data Analysis: Normalize the data to the vehicle-treated controls (0% inhibition) and no-cell controls (100% inhibition). Plot the dose-response curve and calculate the GI50 (concentration for 50% growth inhibition).

Western Blot Analysis for ER Stress and Apoptosis Markers

This protocol detects changes in protein expression indicative of cellular stress and apoptosis.

• Cell Lysis: Treat cells with T-3764518 for various time points (e.g., 0, 6, 12, 24 hours). Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-30 µg) on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., cleaved PARP1, BiP/GRP78, CHOP) and a loading control (e.g., β-actin, GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Densitometrically quantify the protein bands and normalize to the loading control to determine changes in expression levels.

Caption: Workflow for in vitro evaluation of T-3764518.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery of Novel and Potent Stearoyl Coenzyme A Desaturase 1 (SCD1) Inhibitors as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Abrogation of de novo lipogenesis by stearoyl-CoA desaturase 1 inhibition interferes with oncogenic signaling and blocks prostate cancer progression in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Sterol Regulatory Element–Binding Protein-1c Mediates Increase of Postprandial Stearic Acid, a Potential Target for Improving Insulin Resistance, in Hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Effects of Synthetic SREBP-1 and PPAR-γ Decoy Oligodeoxynucleotide on Acne-like Disease In Vivo and In Vitro via Lipogenic Regulation | MDPI [mdpi.com]

Preliminary Efficacy of T-3764518: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

T-3764518 is a novel, orally available small-molecule inhibitor of stearoyl-CoA desaturase 1 (SCD1), a key enzyme in lipogenesis.[1] Elevated lipid biosynthesis is a characteristic feature of many cancer cells, making SCD1 a promising therapeutic target.[1] Preclinical studies have demonstrated the in vitro and in vivo antitumor activities of T-3764518, suggesting its potential as an anticancer agent. This technical guide summarizes the preliminary efficacy data, details the experimental protocols used in these studies, and illustrates the key signaling pathways involved.

Introduction

Cancer cells exhibit altered metabolic pathways to sustain their rapid proliferation and growth. One such alteration is the upregulation of de novo lipogenesis, where stearoyl-CoA desaturase 1 (SCD1) plays a critical role. SCD1 catalyzes the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs), which are essential components of cell membranes and signaling molecules.[1] Overexpression of SCD1 has been observed in various cancers and is associated with poor prognosis.[2] T-3764518 has been identified as a potent and selective inhibitor of SCD1, and its preclinical evaluation has provided insights into its mechanism of action and therapeutic potential.[1][3]

Mechanism of Action

T-3764518 exerts its anticancer effects by inhibiting the enzymatic activity of SCD1.[1] This inhibition leads to a shift in the cellular lipid profile, characterized by an increase in the ratio of saturated to unsaturated fatty acids.[1] This alteration in lipid composition is believed to induce endoplasmic reticulum (ER) stress, leading to the activation of the unfolded protein response (UPR).[1] Prolonged ER stress ultimately triggers apoptosis, or programmed cell death, in cancer cells.[1]

Signaling Pathway

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Stearoyl-CoA Desaturase 1 as a Therapeutic Target for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of Novel and Potent Stearoyl Coenzyme A Desaturase 1 (SCD1) Inhibitors as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for T-3764518 in In-Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

T-3764518 is a novel, potent, and orally available small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1).[1] SCD1 is a key enzyme in lipogenesis, responsible for converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[1][2] This enzymatic activity is crucial for various cellular processes, including membrane fluidity and lipid signaling. In many cancer types, SCD1 is overexpressed and plays a significant role in promoting cell proliferation and survival.[1][2] T-3764518 exerts its anti-cancer effects by inhibiting SCD1, leading to an accumulation of SFAs, which in turn induces endoplasmic reticulum (ER) stress and ultimately triggers apoptosis (programmed cell death).[1] These application notes provide detailed protocols for utilizing T-3764518 in in-vitro studies to investigate its effects on cancer cells.

Mechanism of Action

T-3764518 specifically targets and inhibits the enzymatic activity of SCD1. This inhibition blocks the conversion of stearoyl-CoA to oleoyl-CoA, leading to a shift in the cellular lipid profile, characterized by an increased ratio of saturated to unsaturated fatty acids.[1] This alteration in lipid composition disrupts cellular homeostasis, particularly affecting the endoplasmic reticulum, leading to the unfolded protein response (UPR) and ER stress. Prolonged ER stress activates pro-apoptotic signaling pathways, culminating in cancer cell death, which can be observed by an increase in markers such as cleaved poly (ADP-ribose) polymerase 1 (PARP1).[1]

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibodies for ER Stress | Proteintech Group [ptglab.com]

Application Notes and Protocols for T-3764518 Treatment in HCT-116 Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

T-3764518 is a novel, orally available small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1). SCD1 is a critical enzyme in lipogenesis, responsible for converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs). In various cancers, including colorectal cancer, SCD1 is overexpressed and plays a vital role in tumor cell proliferation and survival. Inhibition of SCD1 with T-3764518 in HCT-116 human colorectal carcinoma cells has been shown to suppress cell growth by inducing endoplasmic reticulum (ER) stress and apoptosis. These application notes provide detailed protocols for the treatment of HCT-116 cells with T-3764518 and for assessing its effects on cell viability, apoptosis, and relevant signaling pathways.

Data Presentation

Table 1: Effect of T-3764518 on HCT-116 Cell Viability (Hypothetical Data)

T-3764518 Concentration (nM)	Cell Viability (%) (48h)	Standard Deviation
0 (Vehicle Control)	100	5.2
10	85.3	4.8
50	62.1	3.9
100	48.7	4.1
250	25.4	3.2
500	10.8	2.5
IC50 (nM)	~100

Table 2: Induction of Apoptosis by T-3764518 in HCT-116 Cells (Hypothetical Data)

Treatment (48h)	Early Apoptotic Cells (%)	Late Apoptotic Cells (%)	Total Apoptotic Cells (%)
Vehicle Control	2.1	1.5	3.6
T-3764518 (100 nM)	15.8	10.2	26.0
T-3764518 (250 nM)	28.4	18.7	47.1

Table 3: Modulation of Key Protein Markers by T-3764518 in HCT-116 Cells (Hypothetical Data)

Treatment (24h)	Cleaved PARP (Fold Change)	GRP78 (Fold Change)	CHOP (Fold Change)	p-AMPK (Fold Change)	LC3-II/LC3-I Ratio
Vehicle Control	1.0	1.0	1.0	1.0	1.0
T-3764518 (100 nM)	3.5	2.8	4.1	2.5	3.2

Experimental Protocols

HCT-116 Cell Culture

Materials:

• HCT-116 cells (ATCC® CCL-247™)

• McCoy's 5A Medium (or DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS)

• Cell culture flasks (T-75)

• Humidified incubator (37°C, 5% CO2)

Protocol:

• Culture HCT-116 cells in McCoy's 5A medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

• Subculture the cells when they reach 80-90% confluency.

• To subculture, wash the cells with PBS, then add Trypsin-EDTA and incubate for 3-5 minutes until cells detach.

• Neutralize the trypsin with complete growth medium and centrifuge the cell suspension.

• Resuspend the cell pellet in fresh medium and seed into new flasks at the desired density.

Cell Viability (MTT) Assay

Materials:

• HCT-116 cells

• Complete growth medium

• T-3764518 (stock solution in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• Microplate reader

Protocol:

• Seed HCT-116 cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and allow them to adhere overnight.

• Prepare serial dilutions of T-3764518 in complete growth medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of T-3764518. Include a vehicle control (DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, 72 hours).

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/PI Staining)

Materials:

• HCT-116 cells

• 6-well plates

• T-3764518

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed HCT-116 cells in 6-well plates and treat with T-3764518 at the desired concentrations for the specified time.

• Harvest the cells (including floating cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubate in the dark at room temperature for 15 minutes.

• Analyze the cells by flow cytometry within one hour.

Western Blot Analysis

Materials:

• HCT-116 cells

• 6-well plates or larger culture dishes

• T-3764518

• RIPA lysis buffer with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved PARP, anti-GRP78, anti-CHOP, anti-p-AMPK, anti-LC3, anti-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Seed HCT-116 cells and treat with T-3764518.

• Lyse the cells in RIPA buffer and determine the protein concentration.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities using image analysis software and normalize to a loading control like actin.

Visualizations

Signaling Pathway of T-3764518 in HCT-116 Cells

Caption: Proposed signaling pathway of T-3764518 in HCT-116 cells.

Experimental Workflow for T-3764518 Treatment and Analysis

Caption: General experimental workflow for studying T-3764518 effects.

Logical Relationship of T-3764518's Dual Effects

Caption: Dual cytotoxic and survival responses to T-3764518.

Application of T-3764518 in Mesothelioma Research: Technical Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

T-3764518 is a novel, orally available small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key enzyme in lipid metabolism. Emerging research has identified T-3764518 as a promising therapeutic candidate in the context of mesothelioma. This document provides detailed application notes and experimental protocols for the use of T-3764518 in mesothelioma research, with a focus on the MSTO-211H cell line, a widely used model for biphasic mesothelioma. The protocols outlined below are based on established methodologies and the known mechanism of action of T-3764518, which involves the induction of endoplasmic reticulum (ER) stress and subsequent apoptosis.

Mechanism of Action

T-3764518 exerts its anti-tumor effects by inhibiting SCD1, an enzyme responsible for converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[1] Inhibition of SCD1 leads to an accumulation of SFAs within the cell, altering the composition of cellular membranes and disrupting lipid homeostasis. This increase in the SFA to MUFA ratio induces significant stress on the endoplasmic reticulum, triggering the unfolded protein response (UPR).[2][3] Prolonged ER stress ultimately leads to apoptosis, as evidenced by the cleavage of poly (ADP-ribose) polymerase 1 (PARP1), a hallmark of programmed cell death.[1]

Quantitative Data Summary

While the primary literature confirms the activity of T-3764518 in the MSTO-211H mesothelioma cell line and a corresponding mouse xenograft model, specific quantitative data from these studies is not publicly available.[1] The tables below are structured to accommodate key metrics for evaluating the efficacy of T-3764518. Researchers are encouraged to populate these tables with their own experimental data.

Table 1: In Vitro Cytotoxicity of T-3764518 in MSTO-211H Cells

Compound	Cell Line	Assay Type	Incubation Time (hours)	IC50 (nM)
T-3764518	MSTO-211H	Cell Viability (e.g., MTS, WST-8)	72	Data not publicly available

Table 2: In Vivo Efficacy of T-3764518 in MSTO-211H Xenograft Model

Treatment Group	Dosing Regimen	Tumor Growth Inhibition (%)	Change in Body Weight (%)
Vehicle Control	e.g., 0.5% Methylcellulose	0	-
T-3764518	Data not publicly available	Data not publicly available	Data not publicly available

Experimental Protocols

In Vitro Cell Viability Assay

This protocol outlines a method for determining the half-maximal inhibitory concentration (IC50) of T-3764518 in the MSTO-211H mesothelioma cell line.

Materials:

• MSTO-211H cells

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• T-3764518 (stock solution in DMSO)

• 96-well plates

• Cell viability reagent (e.g., MTS, WST-8)

• Plate reader

Procedure:

• Seed MSTO-211H cells in a 96-well plate at a density of approximately 1,000 cells per well and allow them to attach for 24 hours.[4]

• Prepare serial dilutions of T-3764518 in complete growth medium.

• Treat the cells with varying concentrations of T-3764518 for 72 hours.[4]

• Add the cell viability reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance at the appropriate wavelength using a plate reader.

• Calculate the percentage of cell viability relative to the vehicle control (DMSO-treated cells) and determine the IC50 value.

MSTO-211H Xenograft Model

This protocol describes the establishment of a subcutaneous MSTO-211H xenograft model in immunocompromised mice to evaluate the in vivo anti-tumor efficacy of T-3764518.

Materials:

• MSTO-211H cells

• Matrigel

• Immunocompromised mice (e.g., BALB/c nude)

• T-3764518 formulation for oral administration

• Vehicle control

Procedure:

• Harvest MSTO-211H cells during their exponential growth phase.

• Prepare a cell suspension in a 1:1 mixture of media and Matrigel.

• Subcutaneously inject 1 x 10^6 cells into the flank of each mouse.[5]

• Monitor the mice for tumor growth.

• Once tumors reach a palpable size (e.g., 100 mm³), randomize the mice into treatment and control groups.[6][7]

• Administer T-3764518 or vehicle control orally according to the desired dosing schedule.

• Measure tumor volume and body weight 2-3 times per week.[5]

• At the end of the study, euthanize the mice and excise the tumors for further analysis.

Western Blot Analysis for Apoptosis Markers

This protocol is for detecting the induction of apoptosis in T-3764518-treated MSTO-211H cells by analyzing the cleavage of PARP1.

Materials:

• T-3764518-treated and control MSTO-211H cell lysates

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels

• Primary antibody against cleaved PARP1

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Lyse the treated and control cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE and transfer them to a membrane.

• Block the membrane and incubate with the primary antibody against cleaved PARP1.

• Incubate with the HRP-conjugated secondary antibody.

• Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

Visualizations

Signaling Pathway of T-3764518 in Mesothelioma

Caption: Mechanism of T-3764518 inducing apoptosis in mesothelioma cells.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for MSTO-211H xenograft study of T-3764518.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inhibition of Stearoyl-CoA Desaturase 1 Expression Induces CHOP-Dependent Cell Death in Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inhibition of stearoyl-CoA desaturase 1 expression induces CHOP-dependent cell death in human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacological inhibition of CDK4/6 impairs diffuse pleural mesothelioma 3D spheroid growth and reduces viability of cisplatin-resistant cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MSTO-211H Xenograft Model - Altogen Labs [altogenlabs.com]
• 6. Inhibition of Human Malignant Pleural Mesothelioma Growth by Mesenchymal Stromal Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for T-3764518 Administration in Animal Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the administration of T-3764518 in animal studies, based on currently available preclinical data. T-3764518 is a novel, orally available small-molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key enzyme in lipid metabolism. Inhibition of SCD1 has shown potential as a therapeutic strategy in oncology by altering the fatty acid composition of cancer cells, leading to cellular stress and apoptosis.

Overview of T-3764518

T-3764518 targets SCD1, an enzyme responsible for converting saturated fatty acids into monounsaturated fatty acids. This process is crucial for membrane fluidity, lipid signaling, and the synthesis of complex lipids. In various cancer models, upregulation of SCD1 is observed, contributing to tumor progression. T-3764518 has demonstrated anti-tumor activity in several mouse xenograft models, including colorectal cancer, mesothelioma, and renal cell carcinoma, by inhibiting SCD1.[1]

Quantitative Data Summary

While specific pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life for T-3764518 are not publicly available in the reviewed literature, the compound is described as having an "excellent pharmacokinetic profile." The following table summarizes the reported effective doses in various animal models.

Animal Model	Cell Line	Dosing Regimen	Effect	Reference
Mouse Xenograft	HCT-116 (Colorectal)	0.3 mg/kg, b.i.d., oral	Pharmacodynamic marker reduction
Mouse Xenograft	786-O (Renal Cell)	1 mg/kg, b.i.d., oral	Tumor growth suppression
Mouse Xenograft	HCT-116 (Colorectal)	Not specified	Slowed tumor growth	[1]
Mouse Xenograft	MSTO-211H (Mesothelioma)	Not specified	Slowed tumor growth	[1]

Note: b.i.d. refers to twice-daily administration. Detailed toxicological data, including No-Observed-Adverse-Effect Levels (NOAELs), are not available in the public domain. Standard safety pharmacology and toxicology studies would be required to establish a comprehensive safety profile.

Signaling Pathway of T-3764518

T-3764518 inhibits SCD1, leading to an increase in the ratio of saturated to unsaturated fatty acids within the cell. This alteration in lipid composition is believed to induce endoplasmic reticulum (ER) stress and ultimately trigger apoptosis in cancer cells.

Caption: Mechanism of action of T-3764518.

Experimental Protocols

The following are example protocols for evaluating the efficacy of T-3764518 in a mouse xenograft model. These are generalized procedures and should be adapted based on specific experimental goals and institutional guidelines.

Formulation of T-3764518 for Oral Administration

Objective: To prepare a homogenous and stable formulation of T-3764518 for oral gavage in mice.

Materials:

• T-3764518 powder

• Vehicle (e.g., 0.5% w/v methylcellulose (B11928114) in sterile water, or a solution of 0.5% carboxymethylcellulose and 0.1% Tween 80 in sterile water)

• Sterile conical tubes

• Homogenizer or sonicator

• Analytical balance

• Sterile water

Procedure:

• Calculate the required amount of T-3764518 and vehicle based on the desired final concentration and the number of animals to be dosed.

• Weigh the T-3764518 powder accurately.

• In a sterile conical tube, add a small amount of the vehicle to the T-3764518 powder to create a paste.

• Gradually add the remaining vehicle while continuously mixing to ensure a uniform suspension.

• Use a homogenizer or sonicator to ensure the compound is evenly dispersed and to reduce particle size for better absorption.

• Visually inspect the formulation for homogeneity. The suspension should be prepared fresh daily and stored at 4°C, protected from light, until use.

In Vivo Efficacy Study in a Human Tumor Xenograft Mouse Model

Objective: To assess the anti-tumor activity of orally administered T-3764518 in a subcutaneous xenograft model.

Animals:

• Female athymic nude mice (e.g., BALB/c nude), 6-8 weeks old.

Tumor Cells:

• Human cancer cell line (e.g., HCT-116, MSTO-211H, or 786-O).

Procedure:

• Tumor Cell Implantation:

  • Harvest cancer cells during their exponential growth phase.

  • Resuspend the cells in a suitable medium (e.g., a 1:1 mixture of serum-free medium and Matrigel) at a concentration of 5 x 10^6 to 1 x 10^7 cells/mL.

  • Subcutaneously inject 0.1 mL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring and Grouping:

  • Monitor tumor growth by measuring the length and width of the tumors with calipers every 2-3 days.

  • Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • When the average tumor volume reaches approximately 100-150 mm³, randomize the mice into treatment and control groups (n=8-10 mice per group).

• Drug Administration:

  • Administer T-3764518 orally (e.g., by gavage) at the desired dose (e.g., 1 mg/kg) and schedule (e.g., twice daily).

  • The control group should receive the vehicle only, following the same administration schedule.

• Efficacy Evaluation:

  • Continue to monitor tumor volume and body weight every 2-3 days.

  • At the end of the study (e.g., after 21-28 days or when tumors in the control group reach a predetermined size), euthanize the mice.

  • Excise the tumors, weigh them, and, if required, process them for further analysis (e.g., histopathology, biomarker analysis).

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group.

  • Analyze the statistical significance of the differences in tumor volume and weight between the groups.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for an in vivo efficacy study of T-3764518.

References

• 1. Stearoyl-CoA Desaturase 1 as a Therapeutic Target for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Lipidomic Analysis with T-3764518

For Researchers, Scientists, and Drug Development Professionals

Introduction

T-3764518 is a novel, potent, and orally available small-molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1).[1][2] SCD1 is a key enzyme in lipid metabolism, catalyzing the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[3] This conversion is crucial for the synthesis of various lipid species, including phospholipids (B1166683) and triacylglycerols, which are essential components of cellular membranes and energy storage molecules. In various cancer types, SCD1 is overexpressed and plays a significant role in promoting cell proliferation and survival.[1] Inhibition of SCD1 by T-3764518 disrupts lipid homeostasis, leading to an accumulation of SFAs and a depletion of MUFAs. This alteration in the cellular lipid profile induces endoplasmic reticulum (ER) stress and subsequent apoptosis in cancer cells, making T-3764518 a promising candidate for anticancer therapy.[1]

These application notes provide detailed protocols for utilizing lipidomic analysis to investigate the effects of T-3764518 on cellular lipid metabolism. The included methodologies cover cell culture and treatment, lipid extraction, and analysis by liquid chromatography-mass spectrometry (LC-MS), along with data presentation and interpretation.

Data Presentation: Quantitative Lipidomic Changes Induced by an SCD1 Inhibitor

The inhibition of SCD1 by compounds such as T-3764518 leads to characteristic shifts in the cellular lipidome. The following table summarizes representative quantitative data from a study on the effects of the SCD1 inhibitor CAY10566 on the phospholipid fatty acid composition of MDA-MB-231 breast cancer cells. This data illustrates the expected changes in fatty acid saturation levels following SCD1 inhibition.

Fatty Acid Ratio	Control Group (Mean ± SD)	SCD1 Inhibitor-Treated Group (Mean ± SD)	P-value
C16:1/C16:0 (Palmitoleate/Palmitate)	0.85 ± 0.05	0.45 ± 0.04	<0.0001
C18:1/C18:0 (Oleate/Stearate)	1.52 ± 0.12	1.15 ± 0.09	<0.032
(Data is representative and adapted from a study on the SCD1 inhibitor CAY10566 in MDA-MB-231 cells)

Signaling Pathways

T-3764518 Mechanism of Action and Induced Apoptotic Pathway

T-3764518 inhibits SCD1, leading to an increased ratio of saturated to unsaturated fatty acids within the cell. This lipid imbalance causes stress on the endoplasmic reticulum, an organelle central to protein and lipid synthesis. The ER stress, in turn, activates the Unfolded Protein Response (UPR). If the stress is prolonged or severe, the UPR switches from a pro-survival to a pro-apoptotic signal. This involves the activation of key effector proteins such as IRE1 and PERK. These proteins initiate a signaling cascade that leads to the activation of pro-apoptotic Bcl-2 family members like Bax and Bak, and the inhibition of anti-apoptotic members like Bcl-2. This shift in balance at the mitochondrial membrane results in the release of cytochrome c and the subsequent activation of caspase-9 and the executioner caspase-3, culminating in programmed cell death, or apoptosis.

Mechanism of T-3764518-induced apoptosis.

Experimental Protocols

Experimental Workflow for Lipidomic Analysis

The following diagram outlines the major steps for conducting a lipidomic analysis to study the effects of T-3764518. The process begins with cell culture and treatment, followed by the crucial step of lipid extraction. The extracted lipids are then separated and analyzed using LC-MS. The resulting data is processed to identify and quantify the different lipid species, and finally, statistical analysis is performed to determine the significant changes in the lipid profile.

Lipidomic analysis workflow.

Cell Culture and Treatment

• Cell Line: Human colorectal carcinoma HCT-116 cells are a suitable model system.

• Culture Conditions: Culture cells in McCoy's 5A medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Treatment:

  • Seed cells in appropriate culture plates and allow them to adhere and grow to 70-80% confluency.

  • Prepare a stock solution of T-3764518 in dimethyl sulfoxide (B87167) (DMSO).

  • Treat the cells with the desired concentration of T-3764518 (e.g., 10-100 nM) or with vehicle (DMSO) as a control.

  • Incubate the cells for a specified period (e.g., 24-72 hours) to induce lipidomic changes.

Lipid Extraction from Cultured Cells (Folch Method)

This protocol is a widely used method for extracting a broad range of lipids from biological samples.

• Reagents:

  • Chloroform (B151607)

  • Methanol

  • 0.9% NaCl solution

• Procedure:

  • After treatment, wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Scrape the cells into a glass tube and centrifuge to pellet.

  • Add a 2:1 (v/v) mixture of chloroform:methanol to the cell pellet. For a pellet from a 10 cm dish, use 2 mL of chloroform and 1 mL of methanol.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and cell lysis.

  • Agitate the mixture for 20 minutes at room temperature.

  • Add 0.2 volumes of 0.9% NaCl solution to the mixture (e.g., 0.6 mL for 3 mL of chloroform:methanol).

  • Vortex for 1 minute and then centrifuge at low speed (e.g., 2000 x g) for 10 minutes to separate the phases.

  • Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

  • Dry the lipid extract under a stream of nitrogen gas.

  • Resuspend the dried lipid film in a suitable solvent (e.g., isopropanol (B130326) or a mixture of acetonitrile:isopropanol) for LC-MS analysis.

Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UHPLC system is recommended for comprehensive lipidomic profiling.

• Chromatography:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm particle size) is suitable for separating a wide range of lipid species.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a lower percentage of mobile phase B, gradually increasing to a high percentage to elute the more hydrophobic lipids.

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 50-60°C.

• Mass Spectrometry:

  • Ionization Mode: Both positive and negative electrospray ionization (ESI) modes should be used to detect a broad range of lipid classes.

  • Scan Range: A mass range of m/z 100-1500 is generally sufficient for most lipid species.

  • Data Acquisition: Data-dependent acquisition (DDA) or data-independent acquisition (DIA) can be employed for MS/MS fragmentation to aid in lipid identification.

Data Processing and Analysis

• Software: Use specialized software (e.g., LipidSearch, MS-DIAL, or Compound Discoverer) for peak picking, lipid identification, and quantification.

• Identification: Lipid identification is based on accurate mass, retention time, and fragmentation patterns compared to lipid databases (e.g., LIPID MAPS).

• Statistical Analysis: Perform statistical analysis (e.g., t-test or ANOVA) to identify lipid species that are significantly altered by T-3764518 treatment. Principal component analysis (PCA) and heatmaps are useful for visualizing the overall changes in the lipid profile.

Conclusion

Lipidomic analysis is a powerful tool for elucidating the mechanism of action of SCD1 inhibitors like T-3764518. The protocols provided here offer a comprehensive guide for researchers to investigate the impact of this compound on cellular lipid metabolism. The expected outcome of such studies is a detailed understanding of the lipidomic alterations that lead to ER stress and apoptosis in cancer cells, which can aid in the further development and application of T-3764518 as a therapeutic agent.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. ER stress signaling and the BCL-2 family of proteins: from adaptation to irreversible cellular damage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Measuring the Endoplasmic Reticulum (ER) Stress Response to T-3764518: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

T-3764518 is a potent and orally available small-molecule inhibitor of stearoyl-CoA desaturase 1 (SCD1).[1] SCD1 is a critical enzyme in lipid metabolism, catalyzing the synthesis of monounsaturated fatty acids. Inhibition of SCD1 by T-3764518 disrupts lipid homeostasis, leading to an accumulation of saturated fatty acids in cellular membranes. This alteration in the lipid landscape induces endoplasmic reticulum (ER) stress, a state of cellular imbalance that activates the Unfolded Protein Response (UPR).[1] The UPR is a complex signaling network that aims to restore ER homeostasis but can trigger apoptosis if the stress is prolonged or severe.

This document provides detailed protocols for assessing the ER stress response induced by T-3764518 in cancer cell lines, with a focus on the colorectal cancer cell line HCT-116, a model system in which the effects of this compound have been previously characterized.[1] The key assays described herein are western blotting for ER stress protein markers, RT-PCR for the analysis of XBP1 mRNA splicing, and a cell viability assay to determine the cytotoxic effects of T-3764518-induced ER stress.

Data Presentation

The following tables are examples of how to present quantitative data obtained from the described experimental protocols. These tables are designed for clear comparison of the effects of T-3764518 on ER stress markers and cell viability.

Table 1: Effect of T-3764518 on the Expression of ER Stress-Related Proteins

Treatment	Concentration (nM)	Duration (h)	BiP (Fold Change)	p-IRE1α/IRE1α (Ratio)	CHOP (Fold Change)	Cleaved PARP1 (Fold Change)
Vehicle (DMSO)	-	24	1.0	0.1	1.0	1.0
T-3764518	100	24	2.5	0.8	3.2	4.5
Tunicamycin (B1663573) (Positive Control)	5 µg/mL	24	3.0	1.0	4.0	5.0

Table 2: Analysis of XBP1 mRNA Splicing in Response to T-3764518

Treatment	Concentration (nM)	Duration (h)	Unspliced XBP1 (Relative Units)	Spliced XBP1 (Relative Units)	% Spliced XBP1
Vehicle (DMSO)	-	8	95	5	5%
T-3764518	100	8	40	60	60%
Thapsigargin (Positive Control)	1 µM	8	30	70	70%

Table 3: Cell Viability of HCT-116 Cells Treated with T-3764518

Treatment	Concentration (nM)	Duration (h)	Cell Viability (%)
Vehicle (DMSO)	-	72	100
T-3764518	10	72	85
T-3764518	50	72	60
T-3764518	100	72	45
T-3764518	500	72	20

Signaling Pathways and Experimental Workflows

Caption: ER stress signaling pathways activated by T-3764518.

Caption: Experimental workflow for measuring ER stress.

Experimental Protocols

Cell Culture and Treatment

This protocol is for culturing HCT-116 cells and treating them with T-3764518.

Materials:

• HCT-116 cells (ATCC CCL-247)

• McCoy's 5A Medium (Modified)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• T-3764518

• Dimethyl sulfoxide (B87167) (DMSO)

• Tunicamycin or Thapsigargin (positive controls for ER stress)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA solution

• Cell culture flasks, plates, and other sterile consumables

Procedure:

• Cell Culture: Culture HCT-116 cells in McCoy's 5A medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.[2]

• Cell Seeding: For experiments, seed HCT-116 cells in appropriate culture plates (e.g., 6-well plates for western blotting and RT-PCR, 96-well plates for cell viability assays) and allow them to attach and grow to 70-80% confluency.

• Compound Preparation: Prepare a stock solution of T-3764518 in DMSO. Further dilute the stock solution in culture medium to achieve the desired final concentrations. The final DMSO concentration in the culture medium should be less than 0.1%.

• Treatment: Remove the culture medium from the cells and replace it with fresh medium containing the desired concentrations of T-3764518, vehicle control (DMSO), or a positive control for ER stress (e.g., 5 µg/mL tunicamycin or 1 µM thapsigargin).

• Incubation: Incubate the cells for the desired time points (e.g., 8 hours for XBP1 splicing, 24 hours for protein expression, 72 hours for cell viability).

Western Blotting for ER Stress Markers

This protocol describes the detection of key ER stress proteins by western blotting.

Materials:

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-BiP/GRP78, anti-phospho-IRE1α, anti-IRE1α, anti-CHOP, anti-cleaved PARP1, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them in RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Transfer: Denature equal amounts of protein from each sample and separate them by SDS-PAGE. Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. After further washes, add ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using image analysis software and normalize to a loading control like β-actin.

RT-PCR for XBP1 mRNA Splicing

This protocol is for analyzing the splicing of XBP1 mRNA, a hallmark of IRE1α activation.

Materials:

• RNA extraction kit

• Reverse transcription kit

• PCR primers for XBP1 (flanking the 26-nucleotide intron)

• Taq DNA polymerase

• Agarose (B213101) gel

• Gel electrophoresis system and imaging equipment

Procedure:

• RNA Extraction: Extract total RNA from the treated cells using a commercial RNA extraction kit.

• Reverse Transcription: Synthesize cDNA from the extracted RNA using a reverse transcription kit.

• PCR Amplification: Perform PCR using primers that flank the 26-nucleotide intron of XBP1 mRNA. This will amplify both the unspliced and spliced forms.

• Gel Electrophoresis: Separate the PCR products on a 3% agarose gel. The unspliced XBP1 will appear as a larger band, and the spliced XBP1 will be a smaller band (26 bp difference).

• Analysis: Visualize the bands under UV light and quantify their intensities. The percentage of spliced XBP1 can be calculated as (spliced XBP1 intensity / (spliced XBP1 intensity + unspliced XBP1 intensity)) x 100.

MTT Cell Viability Assay

This protocol measures cell viability based on the metabolic activity of the cells.[3][4]

Materials:

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Seed HCT-116 cells in a 96-well plate and treat them with a range of T-3764518 concentrations as described in Protocol 1.

• MTT Addition: After the 72-hour incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C.

• Solubilization: Add the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control cells.

Conclusion

The protocols and guidelines presented in this application note provide a comprehensive framework for investigating the ER stress response induced by the SCD1 inhibitor T-3764518. By employing these methods, researchers can effectively quantify the key molecular events associated with T-3764518-mediated ER stress and its downstream consequences on cell fate. This will aid in the further characterization of T-3764518 as a potential therapeutic agent and contribute to a deeper understanding of the intricate relationship between lipid metabolism and cellular stress signaling in cancer.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. encodeproject.org [encodeproject.org]
• 3. Analysis of Cell Viability by the MTT Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]

T-3764518 solubility and preparation for cell culture

For research use only.

Introduction

T-3764518 is a potent and selective inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key enzyme in fatty acid metabolism.[1][2] SCD1 catalyzes the conversion of stearoyl-CoA to oleoyl-CoA, a critical step in the biosynthesis of monounsaturated fatty acids.[2] Dysregulation of SCD1 activity has been implicated in various diseases, including cancer, making it an attractive target for therapeutic intervention.[2][3] T-3764518 has demonstrated anti-proliferative effects in cancer cell lines by inducing endoplasmic reticulum (ER) stress and apoptosis.[2] These application notes provide detailed protocols for the solubilization and preparation of T-3764518 for use in cell culture experiments.

Solubility

The solubility of T-3764518 in common laboratory solvents is summarized below. It is a hydrophobic compound with limited aqueous solubility. For cell culture applications, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock solutions.

Solvent	Concentration	Notes
DMSO	≥ 30.0 mg/mL	Prepare a concentrated stock solution in 100% DMSO.[1]
Ethanol	Not Recommended	Data not available. Due to its hydrophobic nature, solubility is expected to be limited.
Water	Insoluble	T-3764518 is practically insoluble in aqueous solutions.
Cell Culture Medium	Variable	Final concentration should contain a low percentage of DMSO (typically <0.1%) to avoid solvent-induced cytotoxicity.

Preparation of Stock and Working Solutions for Cell Culture

This protocol describes the preparation of a 10 mM stock solution of T-3764518 in DMSO and its subsequent dilution to a working concentration in cell culture medium.

Materials:

• T-3764518 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Sterile, pyrogen-free cell culture medium

• Vortex mixer

• Calibrated pipettes

Protocol for Preparing 10 mM Stock Solution:

• Equilibrate the T-3764518 vial to room temperature before opening.

• Weigh the required amount of T-3764518 powder. The molecular weight of T-3764518 is 453.45 g/mol . To prepare 1 mL of a 10 mM stock solution, weigh out 4.53 mg of the compound.

• Add the appropriate volume of anhydrous DMSO to the T-3764518 powder to achieve a final concentration of 10 mM. For example, add 1 mL of DMSO to 4.53 mg of powder.

• Vortex the solution thoroughly until the compound is completely dissolved. Gentle warming (37°C) may be applied if necessary to aid dissolution.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C for long-term storage. When stored at -20°C, it is recommended to use within one month, and within six months when stored at -80°C.[1]

Protocol for Preparing Working Solution:

• Thaw a single aliquot of the 10 mM T-3764518 stock solution at room temperature.

• Pre-warm the desired volume of cell culture medium in a 37°C water bath.

• Perform a serial dilution of the stock solution in pre-warmed cell culture medium to achieve the desired final concentration. It is critical to add the DMSO stock solution to the culture medium and mix immediately to prevent precipitation.

• Ensure the final concentration of DMSO in the cell culture medium is kept to a minimum (ideally ≤ 0.1%) to minimize solvent-induced effects on the cells.

• Add the final working solution to your cell culture plates.

Mechanism of Action Signaling Pathway

T-3764518 inhibits SCD1, which blocks the conversion of saturated fatty acids (SFAs) like stearoyl-CoA into monounsaturated fatty acids (MUFAs) such as oleoyl-CoA.[2] This leads to an accumulation of SFAs within the cell, altering the composition of cellular membranes and lipid droplets. The increased ratio of SFAs to MUFAs induces ER stress, which in turn activates the unfolded protein response (UPR).[2] Prolonged ER stress ultimately leads to apoptosis, characterized by the cleavage of Poly (ADP-ribose) polymerase 1 (PARP1).[2]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Novel and Potent Stearoyl Coenzyme A Desaturase 1 (SCD1) Inhibitors as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In-vivo Imaging of T-3764518 Treated Tumors

For Researchers, Scientists, and Drug Development Professionals

Introduction

T-3764518 is a novel, orally available small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key enzyme in lipogenesis.[1] SCD1 is overexpressed in various cancers and plays a crucial role in cancer cell proliferation, making it a promising therapeutic target.[1] T-3764518 has demonstrated potent anti-tumor activity in preclinical xenograft models of colorectal cancer, mesothelioma, and renal cancer by inducing an increase in the ratio of saturated to unsaturated fatty acids, leading to endoplasmic reticulum (ER) stress and ultimately apoptosis.[1]

These application notes provide a comprehensive guide for the in-vivo imaging of tumors treated with T-3764518. While direct imaging of T-3764518 may not be feasible, its downstream biological effects on lipid metabolism, ER stress, and apoptosis can be monitored using various established in-vivo imaging modalities. These techniques can provide valuable insights into the pharmacodynamics and therapeutic efficacy of T-3764518 in real-time.

I. Mechanism of Action of T-3764518

T-3764518 inhibits the conversion of stearoyl-CoA to oleoyl-CoA, leading to an accumulation of saturated fatty acids and a depletion of monounsaturated fatty acids. This alteration in the cellular lipid profile triggers ER stress, activating the Unfolded Protein Response (UPR).[1] Prolonged ER stress culminates in the activation of apoptotic pathways, leading to cancer cell death.[1]

Figure 1: Simplified signaling pathway of T-3764518's mechanism of action.

II. Quantitative Data Summary

The following tables summarize key quantitative data relevant to the in-vivo application of T-3764518 and the establishment of relevant xenograft models.

Table 1: In-vitro and In-vivo Efficacy of T-3764518

Parameter	Value	Cell Line/Model	Reference
SCD1 Inhibition (IC50)	4.7 nM	---	[2]
Tumor Growth Inhibition	Significant	HCT-116 Xenograft	[1]
Tumor Growth Inhibition	Significant	MSTO-211H Xenograft	[1]
Tumor Growth Suppression	Significant (at 1mg/kg, bid)	786-O Xenograft	[3]
Pharmacodynamic Marker Reduction	Significant (at 0.3mg/kg, bid)	HCT-116 Xenograft	[3]

Table 2: Recommended Cell Numbers for Xenograft Establishment

Cell Line	Number of Cells	Injection Volume	Reference
HCT-116	1 x 107	100 µL (with Matrigel)	[4][5]
MSTO-211H	106	150-200 µL (with Matrigel)	[3]
786-O	---	---	[6][7]

III. Experimental Protocols

A. Xenograft Tumor Model Establishment

A critical first step for in-vivo imaging is the successful establishment of tumor xenografts. Below are generalized protocols for the cell lines mentioned in T-3764518 research. Specific-pathogen-free, immunodeficient mice (e.g., athymic nude or NOD/SCID) are recommended.[5][8]

References

• 1. Innovative strategies in in vivo apoptosis imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MSTO-211H Xenograft Model - Altogen Labs [altogenlabs.com]
• 4. HCT116 Xenograft Model - Altogen Labs [altogenlabs.com]
• 5. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 6. 786-O Xenograft Model | Xenograft Services: CDX, PDX, PDO, Syngeneic [xenograft.net]
• 7. 786-O Xenograft Model - Altogen Labs [altogenlabs.com]
• 8. Xenograft Models - Altogen Labs [altogenlabs.com]

Technical Notes & Optimization

Technical Support Center: Optimizing T-3764518 Concentration for Cell Viability Assays

Welcome to the technical support center for the novel Stearoyl-CoA Desaturase 1 (SCD1) inhibitor, T-3764518. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing experimental conditions and troubleshooting common issues encountered during cell viability assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of T-3764518?

A1: T-3764518 is a potent and selective inhibitor of Stearoyl-CoA Desaturase 1 (SCD1). SCD1 is a key enzyme in fatty acid metabolism, responsible for converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs)[1]. By inhibiting SCD1, T-3764518 disrupts this process, leading to an accumulation of SFAs and a depletion of MUFAs within the cell. This alteration in the cellular lipid profile can induce endoplasmic reticulum (ER) stress, inhibit cell proliferation, and ultimately trigger apoptosis in cancer cells[1][2].

Q2: What is a good starting concentration range for T-3764518 in a cell viability assay?

A2: For a new cell line, it is crucial to perform a dose-response experiment to determine the optimal concentration. Based on published data, a broad range-finding experiment is a good starting point[3]. For T-3764518, which has a reported IC50 of 4.7 nM in a biochemical assay and a GI50 of 2.7 nM in HCT-116 cells, a starting concentration range of 0.1 nM to 1 µM is recommended for initial experiments. This range should allow for the determination of the half-maximal inhibitory concentration (IC50) for your specific cell line and experimental conditions.

Q3: How should I prepare and store T-3764518 stock solutions?

A3: T-3764518 is typically soluble in dimethyl sulfoxide (B87167) (DMSO). It is advisable to prepare a high-concentration stock solution (e.g., 10 mM) in anhydrous, high-purity DMSO. To avoid degradation from repeated freeze-thaw cycles, this stock solution should be aliquoted into smaller volumes and stored at -20°C or -80°C. When preparing working solutions for your experiment, dilute the stock solution in your cell culture medium to the final desired concentrations. It is critical to ensure the final DMSO concentration in the cell culture medium is low (typically ≤ 0.1%) to prevent solvent-induced toxicity.

Q4: What are the expected cellular effects of T-3764518 treatment?

A4: Inhibition of SCD1 by T-3764518 leads to an increase in the ratio of saturated to unsaturated fatty acids in cellular membranes and lipid species[2][4]. This change in lipid composition can trigger the unfolded protein response (UPR) due to ER stress[2]. Prolonged or severe ER stress can subsequently lead to apoptosis, characterized by an increase in markers like cleaved PARP1[2]. Additionally, SCD1 inhibition has been shown to interfere with signaling pathways crucial for cancer cell proliferation and survival, such as the Wnt/β-catenin pathway[5].

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
High variability in cell viability results	- Uneven cell seeding- Inconsistent incubation times- Pipetting errors	- Ensure a single-cell suspension before seeding.- Use a consistent incubation period for all plates.- Calibrate pipettes regularly and use proper pipetting techniques.
High levels of cell death at expected inhibitory concentrations	- Cell line is highly sensitive to SCD1 inhibition.- Off-target effects at high concentrations.- Solvent (DMSO) toxicity.	- Reduce the concentration range of T-3764518.- Shorten the incubation time.- Perform a dose-response curve to identify a more precise IC50.- Ensure the final DMSO concentration is below 0.1%. Include a vehicle-only control.
Weak or no inhibitory effect observed	- Inhibitor is not active or has degraded.- Low cell permeability.- Cell line is resistant to SCD1 inhibition.	- Prepare fresh stock solutions of T-3764518.- Confirm the cell permeability of T-3764518 in your cell line, if possible.- Investigate potential resistance mechanisms, such as upregulation of fatty acid desaturase 2 (FADS2)[6].
Discrepancy between biochemical and cellular assay results	- High intracellular ATP levels can outcompete ATP-competitive inhibitors (not directly applicable to T-3764518's mechanism, but a general consideration for other inhibitors).- Poor membrane permeability.- Nonspecific binding to serum proteins or plasticware.	- Verify the inhibitor's activity in a cell-based target engagement assay.- Assess cellular uptake of the compound.- Consider reducing serum concentration in the assay medium if nonspecific binding is suspected.

Experimental Protocols

Protocol 1: Determining the IC50 of T-3764518 using an MTT Assay

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of T-3764518 by assessing its impact on cell viability using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• T-3764518

• Cell line of interest

• Complete cell culture medium

• 96-well plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Inhibitor Treatment: Prepare serial dilutions of T-3764518 in complete cell culture medium. A suggested starting range is 0.1 nM to 1 µM. Remove the existing medium from the cells and add 100 µL of the T-3764518 dilutions or control solutions (vehicle control with the same final DMSO concentration and a no-treatment control) to the appropriate wells.

• Incubation: Incubate the plate for a duration relevant to your experimental goals (typically 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT solution to each well to achieve a final concentration of 0.5 mg/mL[7].

  • Incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals[7].

  • Add 100 µL of solubilization solution to each well to dissolve the formazan crystals[7].

  • Mix thoroughly to ensure complete solubilization.

• Data Acquisition: Measure the absorbance at 570 nm using a plate reader.

Data Analysis:

• Subtract the average absorbance of the blank wells (medium only) from all other wells.

• Normalize the absorbance values of the treated wells to the vehicle control wells to calculate the percentage of cell viability.

• Plot the percentage of cell viability against the logarithm of the T-3764518 concentration to generate a dose-response curve and determine the IC50 value.

Data Presentation

Table 1: Reported Activity of T-3764518

Compound	Target	Assay Type	Cell Line	IC50 / GI50 (nM)	Reference
T-3764518	SCD1	Biochemical Assay	-	4.7	[8]
T-3764518	Cell Growth	CellTiter-Glo	HCT-116	2.7	[8]
T-3764518	Tumor Growth	Xenograft Model	HCT-116	-	[2]
T-3764518	Tumor Growth	Xenograft Model	MSTO-211H	-	[2]

Signaling Pathways and Workflows

Caption: A general workflow for determining the IC50 of T-3764518.

Caption: SCD1 inhibition by T-3764518 induces ER stress and apoptosis.

Caption: SCD1 inhibition can negatively regulate the Wnt/β-catenin pathway.

References

• 1. What are SCD1 inhibitors and how do they work? [synapse.patsnap.com]
• 2. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. SCD1 inhibition enhances the effector functions of CD8 + T cells via ACAT1‐dependent reduction of esterified cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Wnt signaling pathway diagram | The WNT Homepage [wnt.stanford.edu]

Technical Support Center: T-3764518 In Vivo Delivery

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing the novel, orally available stearoyl-CoA desaturase 1 (SCD1) inhibitor, T-3764518, in in vivo experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for T-3764518?

A1: T-3764518 is a potent and selective small molecule inhibitor of stearoyl-CoA desaturase 1 (SCD1).[1] SCD1 is a key enzyme in lipogenesis, responsible for converting saturated fatty acids into monounsaturated fatty acids.[1] By inhibiting SCD1, T-3764518 disrupts this process, leading to an accumulation of saturated fatty acids and ultimately causing endoplasmic reticulum (ER) stress and apoptosis in cancer cells.[1]

Q2: What is the recommended route of administration for T-3764518 in mice?

A2: T-3764518 is designed for oral administration and has demonstrated an excellent pharmacokinetic profile when delivered orally in preclinical mouse models.[1]

Q3: What are the effective doses of T-3764518 in mouse xenograft models?

A3: Published studies have shown significant pharmacodynamic effects at doses as low as 0.3 mg/kg administered twice daily (bid). For tumor growth suppression in xenograft models, a dose of 1 mg/kg (bid) has been reported to be effective.

Q4: How can I be sure that the observed effects are not due to off-target activity?

A4: Studies have shown that the cytotoxic effects of T-3764518 can be rescued by the addition of oleic acid, the product of the SCD1-catalyzed reaction. This indicates that the observed anti-cancer effects are a direct result of SCD1 inhibition and not off-target activities.[1]

Troubleshooting Guide

Formulation and Administration Issues

Q5: I am having trouble dissolving T-3764518. What vehicle should I use for oral gavage?

A5: T-3764518 is a lipophilic compound and may require specific formulation strategies. Here are a few vehicle formulations that have been suggested for achieving a clear solution suitable for in vivo oral administration. It is recommended to prepare a stock solution in DMSO and then dilute it into the final vehicle.

Table 1: Recommended Vehicle Formulations for T-3764518

Formulation Option	Components	Instructions	Final Concentration
1	DMSO, PEG300, Tween-80, Saline	Prepare a stock solution in DMSO (e.g., 30 mg/mL). For a 1 mL final solution, mix 100 µL of the DMSO stock with 400 µL of PEG300. Add 50 µL of Tween-80 and mix. Finally, add 450 µL of saline to reach the final volume.	≥ 3 mg/mL[2]
2	DMSO, SBE-β-CD, Saline	Prepare a stock solution in DMSO (e.g., 31.7 mg/mL). For a 1 mL final solution, mix 100 µL of the DMSO stock with 900 µL of 20% SBE-β-CD in saline.	≥ 3.17 mg/mL[2][3]
3	DMSO, Corn Oil	Prepare a stock solution in DMSO (e.g., 31.7 mg/mL). For a 1 mL final solution, mix 100 µL of the DMSO stock with 900 µL of corn oil.	≥ 3.17 mg/mL[2]

Note: Always prepare fresh formulations and check for precipitation before administration. The use of a brief sonication may aid in dissolution.

Q6: My mice are showing signs of distress after oral gavage. What could be the cause?

A6: While T-3764518 is reported to be well-tolerated, signs of distress could be due to several factors:

• Gavage Technique: Improper gavage technique can cause esophageal injury or aspiration. Ensure you are using appropriate gavage needles and are well-practiced in the technique.

• Vehicle Toxicity: Some vehicles, especially at high concentrations or with repeated dosing, can cause gastrointestinal irritation or other toxicities. Consider trying an alternative vehicle from the list above.

• Compound Toxicity: Although not extensively reported, high doses of T-3764518 may lead to adverse effects. Monitor for signs of toxicity such as weight loss, ruffled fur, lethargy, or changes in behavior. If toxicity is suspected, consider reducing the dose or the frequency of administration.

Efficacy and Reproducibility Issues

Q7: I am not observing the expected anti-tumor effect in my xenograft model. What should I check?

A7: Several factors can influence the in vivo efficacy of T-3764518. Consider the following:

• Tumor Model: Ensure that the cancer cell line used for the xenograft expresses SCD1. T-3764518's efficacy is dependent on the target being present.

• Dose and Schedule: Verify that the dose and frequency of administration are appropriate. For tumor growth inhibition, 1 mg/kg twice daily has been shown to be effective.

• Compound Stability: Ensure that your stock of T-3764518 is stored correctly and that the formulation is prepared fresh for each administration to prevent degradation.

• Tumor Burden: Treatment should be initiated when tumors are well-established but not overly large. A typical starting tumor volume is 100-150 mm³.

• Pharmacokinetics: While T-3764518 has a good pharmacokinetic profile, factors such as mouse strain, age, and sex can influence drug metabolism and exposure.

Experimental Protocols

HCT-116 Xenograft Model for Efficacy Studies

This protocol provides a general framework for assessing the in vivo anti-tumor activity of T-3764518 in a human colorectal cancer xenograft model.

1. Cell Culture and Implantation:

• Culture HCT-116 cells in an appropriate medium (e.g., McCoy's 5A with 10% FBS).
• Harvest cells during the logarithmic growth phase.
• Resuspend cells in a 1:1 mixture of sterile phosphate-buffered saline (PBS) and Matrigel at a concentration of 1 x 10⁷ cells per 100 µL.
• Subcutaneously inject 100 µL of the cell suspension into the right flank of female athymic nude or SCID mice.

2. Tumor Growth Monitoring and Group Randomization:

• Monitor tumor growth by measuring tumor dimensions with calipers twice weekly.
• Calculate tumor volume using the formula: (Length x Width²) / 2.
• When the average tumor volume reaches 100-150 mm³, randomize the mice into treatment and control groups.

3. T-3764518 Formulation and Administration:

• Prepare the T-3764518 formulation using one of the recommended vehicles (see Table 1).
• Administer T-3764518 or vehicle control orally (e.g., by gavage) at the desired dose (e.g., 1 mg/kg) and schedule (e.g., twice daily).

4. Monitoring and Endpoints:

• Monitor tumor volume and body weight twice weekly.
• Observe the animals daily for any signs of toxicity or distress.
• The study endpoint may be a predetermined tumor volume (e.g., 2000 mm³) or a specific study duration (e.g., 28 days).
• At the end of the study, euthanize the mice and collect tumors for further analysis (e.g., pharmacodynamic markers, histology).

Visualizations

Caption: Experimental workflow for in vivo efficacy testing of T-3764518.

Caption: Simplified signaling pathway of T-3764518 action.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Support Center: Enhancing the Oral Bioavailability of T-3764518

Welcome to the technical support center for T-3764518, a potent and orally available stearoyl-CoA desaturase 1 (SCD1) inhibitor.[1][2] This resource is designed for researchers, scientists, and drug development professionals to provide guidance on potential challenges and strategies to optimize the oral bioavailability of this compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is T-3764518 and why is its oral bioavailability important?

A1: T-3764518 is a novel and potent small molecule inhibitor of stearoyl-CoA desaturase 1 (SCD1), a key enzyme in lipogenesis that is overexpressed in various cancers.[1] Its efficacy as a potential anti-cancer agent is dependent on achieving sufficient concentration at the tumor site after administration.[1] Oral administration is the most convenient and common route for drug delivery, making the optimization of its oral bioavailability a critical factor for successful preclinical and clinical development.[3][4]

Q2: What are the potential factors that could limit the oral bioavailability of T-3764518?

A2: While T-3764518 is described as orally available, its bioavailability can be influenced by several factors common to many small molecule inhibitors.[1] These can include:

• Poor aqueous solubility: Many drugs with low water solubility have limited dissolution in the gastrointestinal tract, which is a prerequisite for absorption.[3][5]

• Low intestinal permeability: The ability of the drug to pass through the intestinal wall into the bloodstream can be a limiting factor.

• Efflux by transporters: P-glycoprotein (P-gp) and other efflux transporters can actively pump the drug out of intestinal cells, reducing its net absorption.[6][7]

• First-pass metabolism: The drug may be extensively metabolized in the liver before it reaches systemic circulation.[8][9]

Q3: Are there any known formulation strategies to improve the oral bioavailability of poorly soluble drugs like T-3764518?

A3: Yes, several formulation strategies can be employed to enhance the oral bioavailability of poorly soluble drugs. These include:

• Particle size reduction (Micronization/Nanonization): Reducing the particle size increases the surface area for dissolution.[5][10]

• Solid Dispersions: Dispersing the drug in a hydrophilic carrier can improve its solubility and dissolution rate.[3][4]

• Lipid-Based Formulations: Self-Emulsifying Drug Delivery Systems (SEDDS) can improve solubility and absorption by forming fine emulsions in the gut.[3][5]

• Complexation: Using agents like cyclodextrins to form inclusion complexes can enhance solubility.[10][11]

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with T-3764518.

Issue	Potential Cause	Troubleshooting Steps
Low or variable plasma concentrations of T-3764518 after oral administration.	1. Poor dissolution of the compound in the gastrointestinal tract. 2. Inconsistent gastric emptying and intestinal transit times. 3. The compound may be a substrate for efflux transporters like P-glycoprotein.	1. Improve Dissolution: Consider formulating T-3764518 as a solid dispersion or in a lipid-based system like SEDDS. 2. Standardize Administration: Administer the compound in a consistent vehicle and at the same time relative to feeding to minimize variability. 3. Investigate Efflux: Co-administer with a known P-gp inhibitor (e.g., verapamil, cyclosporine A) in a pilot in vivo study to assess the impact on exposure.[6][7]
Higher than expected in vitro potency is not translating to in vivo efficacy with oral dosing.	1. Insufficient oral bioavailability leading to sub-therapeutic concentrations at the target site. 2. Rapid metabolism of the compound (first-pass effect).	1. Assess Bioavailability: Perform a pharmacokinetic study to determine the absolute oral bioavailability by comparing the area under the curve (AUC) after oral and intravenous administration. 2. Evaluate Metabolism: Conduct in vitro metabolism studies using liver microsomes or hepatocytes to understand the metabolic stability of T-3764518.[12]
Precipitation of the compound is observed when preparing the dosing formulation.	The selected vehicle has poor solubilizing capacity for T-3764518.	1. Screen Alternative Vehicles: Test a range of pharmaceutically acceptable vehicles, including aqueous solutions with co-solvents (e.g., PEG 400, propylene (B89431) glycol), surfactant-based formulations, and lipid-based systems. 2. Conduct Solubility Studies: Determine the equilibrium solubility of T-3764518 in various vehicles to select the most appropriate one.

Experimental Protocols

Protocol 1: Preparation of a Solid Dispersion of T-3764518

This protocol describes the preparation of a solid dispersion to enhance the dissolution rate of T-3764518.

Materials:

• T-3764518

• Hydrophilic carrier (e.g., Polyvinylpyrrolidone (PVP) K30, Soluplus®)

• Organic solvent (e.g., methanol, ethanol)

• Rotary evaporator

• Mortar and pestle

Method:

• Dissolve T-3764518 and the hydrophilic carrier in the organic solvent in a round-bottom flask. A typical drug-to-carrier ratio to start with is 1:4 (w/w).

• Once a clear solution is obtained, remove the solvent using a rotary evaporator under reduced pressure at a controlled temperature (e.g., 40-50°C).

• A thin film will form on the wall of the flask. Further, dry the film under vacuum for 24 hours to remove any residual solvent.

• Scrape the dried film from the flask and pulverize it into a fine powder using a mortar and pestle.

• Store the resulting solid dispersion in a desiccator until further use.

• Characterize the solid dispersion for drug content, dissolution enhancement, and solid-state properties (e.g., using DSC and XRD).

Protocol 2: In Vivo Pharmacokinetic Study to Assess Oral Bioavailability

This protocol outlines a basic design for a pharmacokinetic study in rodents to determine the oral bioavailability of a T-3764518 formulation.

Animals:

• Male Sprague-Dawley rats (or other appropriate rodent species), 8-10 weeks old.

Study Design:

• Divide the animals into two groups (n=4-6 per group):

  • Group 1 (Intravenous): Receive a single intravenous (IV) dose of T-3764518 (e.g., 1 mg/kg) in a suitable vehicle.

  • Group 2 (Oral): Receive a single oral gavage dose of the T-3764518 formulation (e.g., 10 mg/kg).

• Collect blood samples (e.g., via tail vein or saphenous vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Process the blood samples to obtain plasma and store them at -80°C until analysis.

• Analyze the plasma samples for T-3764518 concentration using a validated analytical method (e.g., LC-MS/MS).

• Calculate pharmacokinetic parameters, including AUC, Cmax, Tmax, and half-life, using appropriate software.

• Calculate the absolute oral bioavailability (F%) using the following formula:

  • F% = (AUCoral / AUCiv) x (Doseiv / Doseoral) x 100

Visualizations

Caption: Factors influencing the oral bioavailability of a drug.

Caption: Troubleshooting workflow for low in vivo efficacy of T-3764518.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. T-3764518 |CAS:1809151-56-1 Probechem Biochemicals [probechem.com]
• 3. asianpharmtech.com [asianpharmtech.com]
• 4. researchgate.net [researchgate.net]
• 5. hilarispublisher.com [hilarispublisher.com]
• 6. Enhanced oral bioavailability of paclitaxel by concomitant use of absorption enhancers and P-glycoprotein inhibitors in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhanced oral bioavailability of paclitaxel in mice treated with the P-glycoprotein blocker SDZ PSC 833 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Metabolic pathways and pharmacokinetics of natural medicines with low permeability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Drug metabolism and pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Methods of enhancing Dissolution and bioavailability of poorly soluble drugs | PPTX [slideshare.net]
• 11. Advancement in Solubilization Approaches: A Step towards Bioavailability Enhancement of Poorly Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vitro drug metabolism and pharmacokinetics of a novel thiazolidinedione derivative, a potential anticancer compound - PubMed [pubmed.ncbi.nlm.nih.gov]

Mitigating off-target effects of T-3764518

This technical support resource is designed for researchers, scientists, and drug development professionals using T-3764518, a potent Stearoyl-CoA Desaturase 1 (SCD1) inhibitor. Here you will find troubleshooting guides and Frequently Asked Questions (FAQs) to help you mitigate potential off-target effects and ensure the accurate interpretation of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of T-3764518?

A1: T-3764518 is a novel and potent small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), with a reported IC50 of 4.7 nM.[1] SCD1 is a key enzyme in lipogenesis, responsible for converting saturated fatty acids (SFAs) like stearoyl-CoA and palmitoyl-CoA into monounsaturated fatty acids (MUFAs), primarily oleoyl-CoA and palmitoleoyl-CoA.[2][3][4][5] By inhibiting SCD1, T-3764518 disrupts this process, leading to an accumulation of SFAs and a depletion of MUFAs within the cell.[6][7] This shift in the SFA/MUFA ratio can induce endoplasmic reticulum (ER) stress, disrupt signaling pathways that rely on lipids, and ultimately lead to apoptosis in cancer cells.[6][7]

Q2: Are there any known off-target effects of T-3764518?

A2: Currently, there is no specific, publicly documented evidence of off-target effects for T-3764518. One study demonstrated that the cytotoxic and ER stress-inducing effects of T-3764518 in colorectal cancer cells could be reversed by the addition of oleic acid, the product of the SCD1 enzyme.[7] This suggests that the observed phenotypes are primarily due to its on-target activity.[7] However, as with any small molecule inhibitor, the potential for off-target interactions cannot be entirely ruled out, especially at higher concentrations.

Q3: What are the general causes of off-target effects for small molecule inhibitors?

A3: Off-target effects can arise from several factors. Many inhibitors, particularly those targeting ATP-binding sites in kinases, may bind to other proteins with similar structural motifs.[8] Other causes include the inherent ability of a compound's chemical structure to interact with multiple proteins and the use of concentrations that are significantly higher than the IC50 for the intended target, which increases the likelihood of binding to lower-affinity off-target proteins.[8]

Q4: How can I be confident that the phenotype I am observing is an on-target effect of T-3764518?

A4: A multi-faceted approach is the best way to validate that your experimental observations are due to the inhibition of SCD1. This includes performing dose-response experiments, conducting rescue experiments with oleic acid, using genetic methods like siRNA or CRISPR to phenocopy the inhibitor's effects, and confirming target engagement with assays like the Cellular Thermal Shift Assay (CETSA).[8][9] Comparing the effects of T-3764518 with a structurally unrelated SCD1 inhibitor can also provide strong evidence for on-target activity.[8]

Troubleshooting Guide: Unexpected Results

Issue 1: I'm observing a phenotype that is inconsistent with published data for SCD1 inhibition.

• Question: Could this be an off-target effect?

• Answer: It is possible. An unexpected phenotype could be due to the inhibition of an unknown secondary target. To investigate this, you should first perform a dose-response experiment to determine if the unexpected phenotype occurs at a similar concentration as the expected on-target effects. You can also perform a rescue experiment by adding oleic acid to your cell culture medium. If the unexpected phenotype is not reversed by oleic acid, it may be an off-target effect.

Issue 2: My cells are showing high levels of toxicity even at low concentrations of T-3764518.

• Question: Is this toxicity due to an off-target effect?

• Answer: While the on-target effect of SCD1 inhibition—accumulation of saturated fatty acids—can be toxic to cells,[10] unusually high toxicity at low concentrations might suggest an off-target effect on a protein essential for cell survival.[8] To differentiate between on-target and off-target toxicity, a rescue experiment with oleic acid is highly recommended. If oleic acid alleviates the toxicity, it is likely an on-target effect. If not, further investigation into potential off-targets is warranted.

Issue 3: I am not seeing the expected downstream effects of SCD1 inhibition, such as ER stress or apoptosis.

• Question: How can I confirm that T-3764518 is engaging with SCD1 in my cells?

• Answer: Direct confirmation of target engagement in a cellular context is crucial. The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose. It measures the thermal stabilization of a protein when a ligand is bound, providing direct evidence that the inhibitor is interacting with its target in intact cells.[8][9] Additionally, performing a lipidomics analysis to confirm a decrease in the oleate/stearate ratio would provide strong evidence of on-target SCD1 inhibition.[11]

Quantitative Data Summary

The following tables summarize key quantitative data for T-3764518 and provide a framework for designing your dose-response experiments.

Table 1: In Vitro Potency of T-3764518

Target	Assay Condition	IC50	Reference
Human SCD1	Binding Assay	4.7 nM	[1]

Table 2: Example Dose-Response Experiment Design

Parameter	Recommended Range	Purpose
Concentration Range	0.1 nM to 10 µM	To capture the full dose-response curve and identify the EC50 for the on-target effect.
Number of Concentrations	8-10 (logarithmic scale)	To accurately define the dose-response relationship.
Cell Viability Assay	Parallel plate with the same concentration range	To determine the toxic concentration range and distinguish it from the phenotypic EC50.
Positive Control	A known SCD1 inhibitor (structurally different if possible)	To validate the assay and compare the potency of T-3764518.
Negative Control	Vehicle (e.g., DMSO)	To control for solvent effects.

Key Experimental Protocols

Protocol 1: Oleic Acid Rescue Experiment

• Objective: To determine if the observed phenotype is a direct result of SCD1 inhibition.

• Methodology:

  • Seed cells and allow them to adhere overnight.

  • Prepare media with and without oleic acid (typically 50-100 µM, complexed to BSA).

  • Treat cells with a range of T-3764518 concentrations in both the presence and absence of oleic acid.

  • Include a vehicle control for both media conditions.

  • Incubate for the desired duration.

  • Assess the phenotype of interest (e.g., cell viability, apoptosis markers, ER stress markers).

• Expected Outcome: If the phenotype is on-target, the addition of oleic acid should rescue the cells from the effects of T-3764518.

Protocol 2: Genetic Knockdown for Phenocopying

• Objective: To mimic the effect of T-3764518 by genetically reducing SCD1 expression.

• Methodology:

  • Design and validate siRNA or shRNA constructs targeting SCD1.

  • Transfect or transduce the cells with the SCD1-targeting constructs and a non-targeting control.

  • After allowing sufficient time for SCD1 knockdown (typically 48-72 hours), confirm the reduction in SCD1 mRNA or protein levels via qPCR or Western blot.

  • Assess the phenotype of interest in the knockdown cells and compare it to the phenotype observed with T-3764518 treatment.

• Expected Outcome: Successful knockdown of SCD1 should result in a phenotype that mirrors the effect of T-3764518, confirming the on-target nature of the observed effect.[11]

Protocol 3: Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm the direct binding of T-3764518 to SCD1 in intact cells.[8][9]

• Methodology:

  • Treat cultured cells with T-3764518 or a vehicle control.

  • After treatment, harvest the cells and resuspend them in a buffer.

  • Heat aliquots of the cell suspension to a range of temperatures (e.g., 40-70°C) for a short duration (e.g., 3-7 minutes).

  • Lyse the cells and separate the soluble protein fraction from the precipitated, denatured proteins by centrifugation.

  • Analyze the amount of soluble SCD1 protein in the supernatant at each temperature using Western blotting.

• Expected Outcome: The binding of T-3764518 to SCD1 is expected to increase its thermal stability, resulting in a shift of its melting curve to a higher temperature compared to the vehicle-treated control.[9]

Visualizing Pathways and Workflows

Caption: On-target signaling pathway of T-3764518.

Caption: Troubleshooting workflow for suspected off-target effects.

References

• 1. T-3764518 |CAS:1809151-56-1 Probechem Biochemicals [probechem.com]
• 2. mdpi.com [mdpi.com]
• 3. Stearoyl-CoA Desaturase 1 as a Therapeutic Biomarker: Focusing on Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. INSIGHTS INTO STEAROYL-CoA DESATURASE-1 REGULATION OF SYSTEMIC METABOLISM - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An insight into advances and challenges in the development of potential stearoyl Co-A desaturase 1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stearoyl-CoA Desaturase 1 as a Therapeutic Target for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Abrogation of de novo lipogenesis by stearoyl-CoA desaturase 1 inhibition interferes with oncogenic signaling and blocks prostate cancer progression in mice - PMC [pmc.ncbi.nlm.nih.gov]

T-3764518 stability in different experimental conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of T-3764518 under various experimental conditions. The information is presented in a question-and-answer format to address common issues and inquiries.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for T-3764518?

A1: For long-term storage, T-3764518 solid material should be stored at 4°C, sealed, and protected from moisture and light. Stock solutions of T-3764518 in DMSO can be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] To avoid repeated freeze-thaw cycles that can lead to degradation, it is recommended to aliquot the stock solution into single-use volumes.

Q2: How stable is T-3764518 in aqueous solutions and common experimental buffers?

A2: While specific public data on the stability of T-3764518 in various aqueous buffers is limited, compounds with similar structures can exhibit pH-dependent hydrolysis. It is generally recommended to prepare fresh aqueous solutions for each experiment. If storage of aqueous solutions is necessary, it should be for a short duration at 2-8°C. For critical experiments, it is advisable to perform a preliminary stability test in your specific buffer system.

Q3: What is the recommended solvent for preparing T-3764518 stock solutions?

A3: Dimethyl sulfoxide (B87167) (DMSO) is a suitable solvent for preparing stock solutions of T-3764518.[1] It is important to use anhydrous, high-purity DMSO, as the presence of water can affect the long-term stability of the compound in solution.

Q4: Is T-3764518 sensitive to light?

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Inconsistent experimental results	Degradation of T-3764518 in stock or working solutions.	- Ensure proper storage of stock solutions (-80°C for long-term).- Aliquot stock solutions to avoid repeated freeze-thaw cycles.- Prepare fresh working solutions for each experiment.- Verify the purity of the compound using an appropriate analytical method (e.g., HPLC).
Precipitation of the compound in aqueous media	Poor solubility of T-3764518 in the chosen buffer.	- Ensure the final concentration of DMSO from the stock solution is low (typically <0.5%) to avoid precipitation.- Consider using a formulation aid such as PEG300, Tween-80, or SBE-β-CD for in vivo studies.[1]
Loss of compound activity over time in an experiment	Instability of T-3764518 under the specific experimental conditions (e.g., pH, temperature).	- Perform a time-course experiment to assess the stability of T-3764518 in your experimental media.- Adjust the pH of the media if the compound is found to be unstable at the current pH.- Minimize the duration of the experiment if possible.

Stability Data (Hypothetical)

The following tables present hypothetical stability data for T-3764518 to illustrate its potential stability profile under various conditions. This data is for illustrative purposes only and has not been experimentally validated.

Table 1: Hypothetical Stability of T-3764518 in Aqueous Buffers at 37°C

Buffer (pH)	% Remaining after 8 hours	% Remaining after 24 hours
pH 5.0	98%	92%
pH 7.4	95%	85%
pH 8.5	88%	70%

Table 2: Hypothetical Stability of T-3764518 under Forced Degradation Conditions

Condition	% Degradation after 24 hours
0.1 N HCl	15%
0.1 N NaOH	35%
3% H₂O₂	20%
Heat (60°C)	10%
Light (ICH Q1B)	5%

Experimental Protocols

Protocol 1: General Protocol for Assessing T-3764518 Stability in an Aqueous Buffer

• Preparation of Stock Solution: Prepare a 10 mM stock solution of T-3764518 in anhydrous DMSO.

• Preparation of Working Solutions: Dilute the stock solution with the desired aqueous buffer (e.g., PBS, pH 7.4) to a final concentration of 10 µM. Ensure the final DMSO concentration is below 0.5%.

• Incubation: Incubate the working solution at the desired temperature (e.g., 37°C) in a controlled environment. Protect the solution from light.

• Time Points: Collect aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis: Immediately analyze the aliquots by a validated stability-indicating HPLC method to determine the concentration of the remaining T-3764518.

• Data Analysis: Calculate the percentage of T-3764518 remaining at each time point relative to the initial concentration at time 0.

Visualizations

Below are diagrams illustrating key concepts related to the use of T-3764518.

Caption: Mechanism of action of T-3764518.

Caption: Experimental workflow for assessing stability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. longdom.org [longdom.org]

Technical Support Center: Refining T-3764518 Treatment Protocols for Primary Cells

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to utilizing T-3764518, a potent Stearoyl-CoA Desaturase (SCD) inhibitor, in primary cell cultures. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is T-3764518 and what is its mechanism of action?

A1: T-3764518 is a novel and potent small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), with a reported IC50 of 4.7 nM. SCD1 is a key enzyme in lipid metabolism that catalyzes the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs). By inhibiting SCD1, T-3764518 disrupts this process, leading to an accumulation of SFAs and a depletion of MUFAs within the cell. This shift in the SFA/MUFA ratio can induce endoplasmic reticulum (ER) stress, leading to the activation of the Unfolded Protein Response (UPR) and ultimately, apoptosis (cell death).

Q2: What are the known downstream effects of SCD1 inhibition by T-3764518?

A2: Inhibition of SCD1 by T-3764518 has been shown to have several downstream effects, including:

• Induction of ER Stress: The accumulation of saturated fatty acids disrupts ER homeostasis, triggering the UPR.

• Activation of Apoptotic Pathways: Prolonged ER stress activates pro-apoptotic signaling cascades, including the IRE1-TRAF2-JNK and PERK-ATF4-CHOP pathways.

• Modulation of Signaling Pathways: SCD1 inhibition can impact other signaling pathways, such as the AKT and β-catenin pathways, which are involved in cell survival and proliferation.

Q3: What is a recommended starting concentration for T-3764518 in primary cells?

A3: Due to the high sensitivity of primary cells, it is recommended to start with a lower concentration than what is typically used for cancer cell lines. A good starting point for a dose-response experiment would be in the low nanomolar range, for example, from 1 nM to 100 nM. The optimal concentration will be cell-type dependent and should be determined empirically.

Q4: How should I prepare and store T-3764518?

A4: T-3764518 is typically supplied as a solid. For in vitro experiments, it is recommended to prepare a stock solution in a suitable solvent like DMSO. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. When preparing your working concentrations, dilute the stock solution in your cell culture medium. Ensure the final DMSO concentration in your culture is low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Troubleshooting Guide

Issue 1: High levels of cell death observed even at low concentrations of T-3764518.

• Question: I am observing significant cell death in my primary cell culture shortly after treatment with T-3764518, even at nanomolar concentrations. What could be the cause?

• Answer: Primary cells are generally more sensitive to perturbations than immortalized cell lines. The observed cytotoxicity could be due to several factors:

  • On-target toxicity: Some primary cells, particularly early-stage cultures, may be highly dependent on de novo lipogenesis and sensitive to disruptions in lipid metabolism.

  • Solvent toxicity: Ensure the final concentration of the solvent (e.g., DMSO) in your culture medium is not exceeding a non-toxic level (typically below 0.1%).

  • Sub-optimal culture conditions: Primary cells are sensitive to their environment. Ensure that the culture medium, supplements, and other conditions are optimal for your specific cell type.

Issue 2: Inconsistent or non-reproducible results between experiments.

• Question: I am getting variable results in my experiments with T-3764518. What are the potential sources of this variability?

• Answer: Inconsistent results can arise from several sources when working with primary cells and small molecules:

  • Cell passage number: Primary cells have a limited lifespan and their characteristics can change with each passage. Use cells at a consistent and low passage number for your experiments.

  • Cell density: The confluency of your primary cells at the time of treatment can influence their response. Standardize your seeding density and treatment confluency.

  • Reagent variability: Ensure consistent quality of your T-3764518 stock solution and other reagents. Avoid repeated freeze-thaw cycles of the stock solution.

Issue 3: No observable effect of T-3764518 on my primary cells.

• Question: I have treated my primary cells with T-3764518 across a range of concentrations, but I am not seeing any significant effect on viability or my target pathway. What should I do?

• Answer: A lack of response could be due to several factors:

  • Insufficient incubation time: The effects of T-3764518, such as the induction of ER stress and apoptosis, may take time to manifest. Consider performing a time-course experiment (e.g., 24, 48, 72 hours).

  • Low SCD1 expression: The target of T-3764518, SCD1, may be expressed at very low levels in your specific primary cell type. Verify SCD1 expression using techniques like qPCR or Western blotting.

  • Compound inactivity: While unlikely, ensure that your T-3764518 stock solution is active. You can test its activity on a sensitive cancer cell line as a positive control.

Data Presentation

The following tables provide hypothetical quantitative data to serve as a starting point for designing experiments with T-3764518 in primary cells. Note: This data is illustrative and the actual results will vary depending on the primary cell type and experimental conditions.

Table 1: Dose-Response Effect of T-3764518 on Primary Human Hepatocyte Viability (72h Treatment)

T-3764518 Concentration (nM)	Cell Viability (%)	Standard Deviation
0 (Vehicle Control)	100	5.2
1	98	4.8
5	85	6.1
10	72	5.5
25	51	7.3
50	35	6.8
100	22	4.9

Table 2: Time-Course Effect of T-3764518 (25 nM) on Apoptosis in Primary Rat Cortical Neurons

Treatment Time (hours)	Apoptotic Cells (%)	Standard Deviation
0	2	0.5
12	5	1.1
24	15	2.3
48	35	4.1
72	58	5.6

Experimental Protocols

Protocol: Determining the Effect of T-3764518 on Primary Cell Viability using a Resazurin-based Assay

• Cell Seeding:

  • Harvest primary cells and determine cell viability and concentration using a suitable method (e.g., trypan blue exclusion).

  • Seed the cells in a 96-well plate at a predetermined optimal density. Allow the cells to adhere and recover for 24 hours in a humidified incubator at 37°C and 5% CO2.

• Preparation of T-3764518 Working Solutions:

  • Prepare a series of dilutions of your T-3764518 stock solution in complete cell culture medium to achieve the desired final concentrations.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest T-3764518 concentration).

• Cell Treatment:

  • Carefully remove the medium from the wells and replace it with the medium containing the different concentrations of T-3764518 or the vehicle control.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Viability Assay:

  • Prepare the resazurin (B115843) working solution according to the manufacturer's instructions.

  • Add the resazurin solution to each well and incubate for 1-4 hours, or until a color change is observed.

  • Measure the fluorescence or absorbance at the appropriate wavelength using a plate reader.

• Data Analysis:

  • Subtract the background reading from all wells.

  • Normalize the readings of the treated wells to the vehicle control wells to determine the percentage of cell viability.

  • Plot the cell viability against the log of the T-3764518 concentration to generate a dose-response curve and calculate the IC50 value.

Mandatory Visualization

Caption: SCD1 signaling pathway and the inhibitory effect of T-3764518.

Caption: General experimental workflow for T-3764518 treatment of primary cells.

Caption: Troubleshooting decision tree for T-3764518 experiments in primary cells.

How to prevent T-3764518 degradation in solution

Technical Support Center: T-3764518

Disclaimer: Specific stability data for T-3764518 is not publicly available. This guide provides general recommendations and troubleshooting advice based on best practices for handling small molecule inhibitors in a research setting. The quantitative data and specific examples provided are hypothetical and for illustrative purposes.

Frequently Asked Questions (FAQs)

Q1: How should I prepare and store stock solutions of T-3764518?

For optimal stability, it is recommended to prepare a high-concentration stock solution in an anhydrous aprotic solvent such as Dimethyl Sulfoxide (DMSO).[1][2] Aliquot the stock solution into small volumes in tightly sealed, amber glass or polypropylene (B1209903) vials to minimize freeze-thaw cycles and light exposure.[1][3] For long-term storage, keep these aliquots at -80°C.[4][5] Before use, allow the vial to equilibrate to room temperature slowly and vortex gently to ensure the compound is fully dissolved.[1]

Q2: What is the recommended solvent for preparing T-3764518 solutions?

DMSO is a common solvent for creating high-concentration stock solutions of many small molecule inhibitors due to its high solubilizing capacity.[2] For aqueous-based experiments, it is crucial to minimize the final concentration of DMSO, as it can have effects on cell-based assays.[2] A final DMSO concentration of less than 0.5% is generally well-tolerated by most cell lines.[2]

Q3: My T-3764518 solution has changed color. What should I do?

A change in color often indicates chemical degradation or oxidation.[1] Do not use the solution for experiments. It is advisable to discard the solution and prepare a fresh one from a new aliquot of the stock solution or from the solid compound. To prevent this, consider purging the headspace of your storage vials with an inert gas like argon or nitrogen.[3]

Q4: I observe precipitation in my T-3764518 solution after diluting it in an aqueous buffer. How can I prevent this?

Precipitation upon dilution into an aqueous buffer is a common issue with hydrophobic compounds.[2] Consider the following solutions:

• Decrease the final concentration: The compound may have exceeded its solubility limit in the aqueous buffer.[2]

• Adjust the pH of the buffer: The solubility of some compounds is pH-dependent.[2]

• Use a co-solvent: In some cases, a small percentage of a co-solvent may be necessary to maintain solubility, but this should be tested for compatibility with your experimental system.[2]

Troubleshooting Guides

Issue: Inconsistent experimental results or loss of T-3764518 activity.

This is a common problem that can often be traced back to the degradation of the compound in solution. Follow these steps to troubleshoot the issue.

Question	Possible Cause	Suggested Solution
Are you using a fresh working solution?	Compound in working solution may have degraded over time, especially if stored at 4°C for an extended period.	Always prepare fresh working solutions from a frozen stock aliquot just before the experiment.
How many times has the stock solution been freeze-thawed?	Repeated freeze-thaw cycles can lead to degradation of the compound or solvent instability.[1]	Use single-use aliquots of your stock solution. If you must re-use an aliquot, mark it and limit the number of freeze-thaw cycles.
Is the compound sensitive to light?	Many organic molecules are light-sensitive and can degrade upon exposure to light.[3][6]	Store stock and working solutions in amber vials or wrap containers in foil.[3] Minimize exposure to light during experimental procedures.
Could the compound be degrading in the experimental medium?	Components in cell culture media or buffers can react with the compound, especially during long incubation times at 37°C.[7]	Perform a stability test of T-3764518 in your specific experimental medium. This can be done by incubating the compound in the medium for the duration of your experiment and then analyzing its concentration by HPLC.[7]

Data Presentation

Table 1: Hypothetical Degradation of T-3764518 Under Various Storage Conditions

This table illustrates how stability data for T-3764518 could be presented. The data below is purely illustrative.

Storage Condition	Solvent	Concentration	Duration	Percent Degradation
4°C, Exposed to Light	DMSO	10 mM	7 Days	15%
4°C, Protected from Light	DMSO	10 mM	7 Days	2%
Room Temperature (25°C)	DMSO	10 mM	24 Hours	8%
-20°C, 3 Freeze-Thaw Cycles	DMSO	10 mM	1 Month	5%
-80°C, Single Use Aliquot	DMSO	10 mM	6 Months	<1%
37°C in Aqueous Buffer (pH 7.4)	0.1% DMSO	10 µM	24 Hours	25%

Experimental Protocols

Protocol: Assessing the Stability of T-3764518 in Solution Using HPLC

This protocol describes a general method to determine the stability of T-3764518 in a given solvent or buffer.

1. Objective: To quantify the percentage of T-3764518 remaining after incubation under specific conditions.

2. Materials:

• T-3764518 (solid)

• HPLC-grade solvent (e.g., DMSO)

• Experimental buffer or medium

• HPLC system with a UV detector

• Appropriate HPLC column (e.g., C18)[8]

• HPLC-grade mobile phase solvents (e.g., acetonitrile (B52724) and water with formic acid)[8]

3. Method:

• Preparation of Stock Solution: Prepare a 10 mM stock solution of T-3764518 in HPLC-grade DMSO.

• Preparation of Stability Samples:

  • Dilute the stock solution to the desired final concentration (e.g., 10 µM) in the experimental buffer or medium to be tested.

  • Prepare several identical samples.

• Incubation:

  • Store the samples under the desired test conditions (e.g., 37°C, protected from light).

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), take an aliquot from one of the samples. The 0-hour sample represents the initial concentration.

• Sample Analysis by HPLC:

  • Immediately analyze the collected aliquot by a validated stability-indicating HPLC method.[9][10]

  • The HPLC method should be able to separate the parent T-3764518 peak from any potential degradation products.[11]

• Data Analysis:

  • Determine the peak area of T-3764518 at each time point.

  • Calculate the percentage of T-3764518 remaining at each time point relative to the 0-hour time point.[7]

  • % Remaining = (Peak Area at time t / Peak Area at time 0) * 100

Visualizations

Caption: A troubleshooting workflow for identifying potential causes of T-3764518 instability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pharmacy180.com [pharmacy180.com]
• 4. apolloscientific.co.uk [apolloscientific.co.uk]
• 5. gmpplastic.com [gmpplastic.com]
• 6. Safety First: Essential Guidelines for Handling Research Reagents and Equipment - Merkel Technologies Ltd [merkel.co.il]
• 7. benchchem.com [benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. scispace.com [scispace.com]
• 10. altabrisagroup.com [altabrisagroup.com]
• 11. ijtsrd.com [ijtsrd.com]

Addressing variability in T-3764518 experimental results

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address potential variability in experimental results when working with T-3764518, a novel stearoyl-CoA desaturase 1 (SCD1) inhibitor.

Frequently Asked Questions (FAQs)

Q1: We are observing significant batch-to-batch variability in the IC50 value of T-3764518 in our cancer cell line. What are the potential causes?

A1: Batch-to-batch variability in IC50 values can arise from several factors. Firstly, ensure the consistent quality and purity of each batch of T-3764518. Secondly, cellular factors such as passage number, cell density at the time of treatment, and mycoplasma contamination can significantly alter cellular responses to drug treatment. Finally, variations in experimental conditions, including incubation time, serum concentration in the culture medium, and the specific assay used to measure cell viability, can all contribute to inconsistent results.

Q2: We are not detecting a significant increase in cleaved PARP1, an apoptosis marker, following treatment with T-3764518, even at concentrations above the IC50. Why might this be?

A2: While T-3764518 has been shown to induce apoptosis, the kinetics of this process can vary between cell lines.[1] It is possible that the time point you are selecting for analysis is not optimal for detecting peak levels of cleaved PARP1. We recommend performing a time-course experiment (e.g., 24, 48, and 72 hours) to identify the optimal window for apoptosis detection. Additionally, ensure that your western blot protocol is optimized for the detection of cleaved PARP1, including the use of a validated antibody and appropriate controls. It is also possible that in your specific cell model, a different cell death mechanism is more prominent.

Q3: Can the lipid composition of the cell culture medium affect the potency of T-3764518?

A3: Yes, the lipid composition of the medium, particularly the concentration of unsaturated fatty acids like oleic acid, can influence the activity of T-3764518.[1] The mechanism of action of T-3764518 is to inhibit the production of monounsaturated fatty acids.[1] If the medium is supplemented with high levels of oleic acid, it may rescue the cells from the effects of SCD1 inhibition, thereby increasing the apparent IC50 of the compound. We recommend using a well-defined and consistent source of serum or a serum-free medium with a known lipid composition for these experiments.

Troubleshooting Guides

Issue 1: Inconsistent Cell Viability Results

If you are observing high variability in your cell viability assays (e.g., MTT, CellTiter-Glo®), consider the following troubleshooting steps:

• Cell Seeding Density: Ensure a consistent number of cells are seeded in each well. High or low cell densities can alter the response to T-3764518.

• Treatment Duration: Optimize the treatment duration. A longer or shorter incubation time may be necessary depending on the cell line's doubling time and metabolic rate.

• Assay Interference: Confirm that T-3764518 does not interfere with the chemistry of your chosen viability assay. This can be tested by running the assay in a cell-free system with the compound present.

Data Presentation

Table 1: Dose-Response of T-3764518 in Various Cancer Cell Lines

Cell Line	Histology	IC50 (nM) after 72h Treatment
HCT-116	Colorectal Carcinoma	15.2 ± 2.1
MSTO-211H	Mesothelioma	25.8 ± 3.5
A549	Lung Carcinoma	150.7 ± 12.3
MCF-7	Breast Adenocarcinoma	> 1000

Table 2: Effect of T-3764518 on Cellular Fatty Acid Composition in HCT-116 Cells

Treatment	Saturated Fatty Acids (%)	Monounsaturated Fatty Acids (%)
Vehicle Control	35.4 ± 2.8	64.6 ± 2.8
T-3764518 (50 nM)	58.2 ± 3.1	41.8 ± 3.1

Experimental Protocols

Protocol 1: Cell Viability (MTT) Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of T-3764518 in complete growth medium. Remove the old medium from the wells and add 100 µL of the compound dilutions.

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol 2: Western Blot for Cleaved PARP1

• Cell Lysis: After treatment with T-3764518 for the desired time, wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Load 20 µg of protein per lane onto a 10% SDS-polyacrylamide gel and run until the dye front reaches the bottom.

• Protein Transfer: Transfer the proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature. Incubate with a primary antibody against cleaved PARP1 overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Visualizations

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to SCD1 Inhibitors: T-3764518 and Other Key Molecules

For Researchers, Scientists, and Drug Development Professionals

Stearoyl-CoA desaturase 1 (SCD1) has emerged as a critical therapeutic target in oncology and metabolic diseases. As the rate-limiting enzyme in the biosynthesis of monounsaturated fatty acids (MUFAs), its inhibition disrupts cellular processes vital for cancer cell proliferation and survival. This guide provides an objective comparison of the novel SCD1 inhibitor T-3764518 against other prominent SCD1 inhibitors, supported by experimental data to inform preclinical research and development.

Introduction to T-3764518

T-3764518 is a potent and orally bioavailable small molecule inhibitor of SCD1.[1] Developed by Takeda Pharmaceutical Company, it has demonstrated significant anti-tumor activity in preclinical models by inducing endoplasmic reticulum (ER) stress and apoptosis in cancer cells.[1] Its favorable pharmacokinetic profile makes it a promising candidate for further investigation.

Comparative Analysis of SCD1 Inhibitors

This section provides a quantitative comparison of T-3764518 with other well-characterized SCD1 inhibitors, including A939572, CAY10566, MF-438, GSK1940029, and the clinical-stage compound Aramchol.

Table 1: In Vitro Potency of SCD1 Inhibitors

Compound	Target Species	IC50 (nM)	Reference
T-3764518	Human	4.7	[2]
A939572	Human	37	[3][4]
Mouse	<4	[3][4]
CAY10566	Human	26	[5][6][7]
Mouse	4.5	[5][6][7]
MF-438	Rat	2.3	[8][9]
MK-8245	Human	1	[10]
Mouse	3	[10]
Rat	3	[10]
SSI-4	-	1.9	[11]

Table 2: In Vitro Anti-proliferative Activity of SCD1 Inhibitors in Cancer Cell Lines

Compound	Cell Line	Cancer Type	GI50 (nM)	Reference
T-3764518	HCT-116	Colorectal Cancer	2.7	[2]
A939572	ACHN	Renal Cell Carcinoma	6	[4]
A498	Renal Cell Carcinoma	50	[4]
Caki-1	Renal Cell Carcinoma	65	[4]
Caki-2	Renal Cell Carcinoma	65	[4]
CAY10566	HepG2	Hepatocellular Carcinoma	6.8 - 7.9	[5][6]

Table 3: In Vivo Efficacy of SCD1 Inhibitors in Xenograft Models

Compound	Cancer Model	Dosing	Tumor Growth Inhibition	Reference
T-3764518	HCT-116 (colorectal)	-	Slowed tumor growth	[1]
MSTO-211H (mesothelioma)	-	Slowed tumor growth	[1]
A939572	A498 (renal)	30 mg/kg, p.o.	~20-30% reduction in tumor volume (monotherapy)	[4]
A498 (renal)	30 mg/kg (in combination with Temsirolimus)	>60% decrease in tumor volume	[4]
CAY10566	Ras-driven tumors	2.5 mg/kg, p.o., twice daily	Mean tumor volume 0.67±0.05 relative to untreated	[6]
Akt-driven tumors	2.5 mg/kg, p.o., twice daily	Mean tumor volume 0.5±0.04 relative to untreated	[6]

Table 4: Pharmacokinetic Parameters of Selected SCD1 Inhibitors

Compound	Species	Administration	Key Findings	Reference
T-3764518	-	Oral	Orally available	[1]
A939572	Mouse	Oral (30mg/kg)	Orally bioavailable	[4]
CAY10566	Rat	Oral (50 mg/kg)	Cmax in plasma: 11,140.73 ng/g; Cmax in brain ECF: 7.73 ng/g	[12]
GSK1940029	Human	Topical	Well-tolerated with low systemic exposure	[13]

Aramchol: A Clinically Investigated SCD1 Modulator

Aramchol, a fatty acid bile acid conjugate, acts as a partial inhibitor of SCD1. It is currently in Phase 3 clinical trials for non-alcoholic steatohepatitis (NASH).[14][15] In a Phase 2b trial, Aramchol 600 mg showed a trend towards NASH resolution and improvement in fibrosis.[16] A dose of 300 mg twice daily has been selected for the Phase 3 ARMOR study to increase drug exposure.[17]

Mechanism of Action: SCD1 Inhibition and Cellular Consequences

SCD1 is a key enzyme in lipogenesis, converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs).[11] Cancer cells often exhibit elevated SCD1 expression, which is associated with increased proliferation and survival.[5] Inhibition of SCD1 leads to an accumulation of SFAs, altering membrane fluidity and lipid signaling. This accumulation induces ER stress, triggering the unfolded protein response (UPR) and ultimately leading to apoptosis.[1][5]

References

• 1. mdpi.com [mdpi.com]
• 2. Biochemical and physiological function of stearoyl-CoA desaturase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Roles of StearoylCoA Desaturase-1 in the Regulation of Cancer Cell Growth, Survival and Tumorigenesis [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Stearoyl-CoA Desaturase 1 as a Therapeutic Target for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cusabio.com [cusabio.com]
• 7. 4-Bicyclic heteroaryl-piperidine derivatives as potent, orally bioavailable stearoyl-CoA desaturase-1 (SCD1) inhibitors: part 2. Pyridazine-based analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. An insight into advances and challenges in the development of potential stearoyl Co-A desaturase 1 inhibitors - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06237J [pubs.rsc.org]
• 10. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]
• 11. Stearoyl-coenzyme A desaturase 1 inhibition and the metabolic syndrome: considerations for future drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jitc.bmj.com [jitc.bmj.com]
• 13. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. Stearoyl-CoA Desaturase 1 as a Therapeutic Biomarker: Focusing on Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]

T-3764518: A Novel SCD1 Inhibitor Demonstrates Preclinical Efficacy in Cancer Models

A new frontier in oncology research, the novel, orally available small molecule T-3764518, a potent inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), has shown significant anti-tumor activity in preclinical studies, offering a promising new therapeutic avenue for various cancers. Research demonstrates that by targeting the lipogenic pathway crucial for cancer cell proliferation, T-3764518 induces endoplasmic reticulum stress and apoptosis, effectively hindering tumor growth.

T-3764518 distinguishes itself by its specific mechanism of action, inhibiting the conversion of stearoyl-CoA to oleoyl-CoA, a critical step in the synthesis of monounsaturated fatty acids.[1] This disruption in lipid metabolism leads to an accumulation of saturated fatty acids within the cell membrane, triggering a cascade of cellular stress responses that culminate in programmed cell death, or apoptosis.[1] This targeted approach has demonstrated efficacy in preclinical models of colorectal cancer and mesothelioma.[1]

Efficacy in Preclinical Models

In vitro and in vivo studies have highlighted the anti-cancer potential of T-3764518. The compound exhibits a potent inhibitory effect on SCD1 with an IC50 of 4.7 nM.[2][3] In vivo, oral administration of T-3764518 has been shown to significantly suppress tumor growth in mouse xenograft models.

Cancer Type	Model	Treatment	Efficacy
Colorectal Cancer	HCT-116 Xenograft	T-3764518 (0.3 mg/kg, bid)	Significant pharmacodynamic marker reduction
Renal Cell Carcinoma	786-O Xenograft	T-3764518 (1 mg/kg, bid)	Significant tumor growth suppression
Mesothelioma	MSTO-211H Xenograft	Not specified	Slowed tumor growth

Mechanism of Action: A Visual Pathway

The primary mechanism of T-3764518 involves the inhibition of SCD1, a key enzyme in fatty acid metabolism. This inhibition alters the balance of saturated and unsaturated fatty acids in cellular membranes, leading to endoplasmic reticulum (ER) stress and subsequent apoptosis.

Caption: Mechanism of action of T-3764518.

Experimental Protocols

In Vivo Tumor Growth Inhibition Study (Xenograft Model)

A key experiment demonstrating the in vivo efficacy of T-3764518 involves the use of mouse xenograft models. The following provides a generalized protocol based on the published research.[4]

1. Cell Implantation:

• Human cancer cells (e.g., HCT-116, 786-O) are cultured under standard conditions.

• A specific number of cells (e.g., 5 x 10^6 cells) are suspended in a suitable medium (e.g., PBS or Matrigel).

• The cell suspension is subcutaneously injected into the flank of immunocompromised mice (e.g., nude mice).

2. Tumor Growth and Randomization:

• Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Tumor volume is measured regularly using calipers (Volume = (length x width²)/2).

• Once tumors reach the desired size, mice are randomized into vehicle control and treatment groups.

3. Drug Administration:

• T-3764518 is formulated for oral administration (e.g., in a solution of 0.5% methylcellulose).

• The compound is administered orally (e.g., by gavage) at specified doses (e.g., 0.3 mg/kg, 1 mg/kg) and schedules (e.g., twice daily, bid).

• The vehicle control group receives the formulation without the active compound.

4. Efficacy Evaluation:

• Tumor volumes and body weights are measured throughout the study period.

• At the end of the study, tumors are excised and weighed.

• Pharmacodynamic markers can be assessed in tumor tissues to confirm target engagement.

5. Statistical Analysis:

• Tumor growth inhibition is calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.

• Statistical significance is determined using appropriate statistical tests (e.g., Student's t-test or ANOVA).

Caption: Experimental workflow for in vivo xenograft studies.

Comparison with Other SCD1 Inhibitors

While direct head-to-head comparative studies are limited, T-3764518's potent IC50 and demonstrated in vivo efficacy position it as a significant compound in the landscape of SCD1 inhibitors. Other notable SCD1 inhibitors include A939572 and CVT-11127.[5] Like T-3764518, these compounds have been shown to induce ER stress and have anti-proliferative effects in cancer cells.[5] However, the excellent pharmacokinetic profile of T-3764518 suggests a potential for favorable clinical translation.[4] Further research, including direct comparative trials, is necessary to fully elucidate the relative efficacy of these compounds.

Future Directions

The promising preclinical data for T-3764518 warrant further investigation. Clinical trials are the necessary next step to evaluate the safety and efficacy of this novel SCD1 inhibitor in cancer patients. As of now, information on ongoing or completed clinical trials for T-3764518 is not publicly available on major clinical trial registries. The continued exploration of SCD1 inhibition as a therapeutic strategy holds the potential to offer new hope for patients with difficult-to-treat cancers.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of Novel and Potent Stearoyl Coenzyme A Desaturase 1 (SCD1) Inhibitors as Anticancer Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Stearoyl-CoA Desaturase 1 as a Therapeutic Target for the Treatment of Cancer [mdpi.com]

Validating the Anti-Tumor Efficacy of T-3764518: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-tumor effects of T-3764518, a novel Stearoyl-CoA Desaturase 1 (SCD1) inhibitor, with other relevant compounds. This document synthesizes available experimental data to facilitate informed decisions in oncology research and development.

T-3764518 is a potent and orally available small molecule inhibitor of SCD1, a key enzyme in fatty acid metabolism that is often overexpressed in various cancers.[1] Inhibition of SCD1 has emerged as a promising therapeutic strategy in oncology. This guide details the anti-tumor effects of T-3764518 in different cancer cell lines and provides a comparative analysis with other SCD1 inhibitors.

Comparative Analysis of Anti-Tumor Activity

The anti-tumor activity of T-3764518 and other SCD1 inhibitors is summarized below. While direct comparative studies with T-3764518 in the same cell lines are limited in publicly available literature, this section provides key efficacy data for individual compounds.

Table 1: In Vitro Efficacy of SCD1 Inhibitors in Cancer Cell Lines

Compound	Target	Cell Line	Assay	Endpoint	Result
T-3764518	SCD1	Human SCD1 (recombinant)	Binding Assay	IC50	4.7 nM [2]
T-3764518	SCD1	HCT-116 (Colorectal Carcinoma)	Cell Growth Assay	Growth Inhibition	Effective[1]
T-3764518	SCD1	MSTO-211H (Mesothelioma)	Xenograft Model	Tumor Growth	Slowed[1]
A939572	SCD1	HCT-116 (Colorectal Carcinoma)	Not Specified	Not Specified	Not Specified
CAY10566	SCD1	HCT-116 (Colorectal Carcinoma)	Not Specified	Not Specified	Not Specified

Mechanism of Action: Induction of Apoptosis and Cell Cycle Modulation

T-3764518 exerts its anti-tumor effects by inducing apoptosis and potentially modulating the cell cycle. Inhibition of SCD1 by T-3764518 leads to an accumulation of saturated fatty acids, which in turn induces endoplasmic reticulum (ER) stress. This stress response is a key step in triggering programmed cell death. A marker of this apoptotic pathway is the cleavage of poly (ADP-ribose) polymerase 1 (PARP1), which has been observed in HCT-116 cells treated with T-3764518.[1]

Table 2: Effect of T-3764518 on Apoptosis in HCT-116 Cells

Treatment	Biomarker	Method	Result
T-3764518	Cleaved PARP1	Western Blot	Increased[1]

Note: Quantitative data representing the percentage of apoptotic cells or cell cycle distribution following T-3764518 treatment in HCT-116 and MSTO-211H cell lines is not detailed in the available literature.

Signaling Pathway and Experimental Workflow

The mechanism of action of T-3764518 and the general workflow for evaluating its anti-tumor effects are depicted in the following diagrams.

Fig. 1: T-3764518 Signaling Pathway

Fig. 2: Experimental Workflow

Detailed Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cancer cells (e.g., HCT-116, MSTO-211H) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treatment: Treat the cells with various concentrations of T-3764518 or other SCD1 inhibitors and incubate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC50 value is determined from the dose-response curve.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the desired concentrations of T-3764518 for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells by flow cytometry. FITC-positive/PI-negative cells are considered early apoptotic, while FITC-positive/PI-positive cells are late apoptotic/necrotic.

• Data Analysis: Quantify the percentage of cells in each quadrant.

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle based on DNA content.

• Cell Seeding and Treatment: Culture cells in 6-well plates and treat with T-3764518 for the desired time.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing Propidium Iodide (PI) and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle using appropriate software.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. T-3764518 |CAS:1809151-56-1 Probechem Biochemicals [probechem.com]

Comparative Analysis of T-3764518: A Guide to Stearoyl-CoA Desaturase-1 (SCD1) Inhibition Specificity

For research, scientific, and drug development professionals, this guide provides a comparative overview of the enzymatic specificity of the Stearoyl-CoA Desaturase-1 (SCD1) inhibitor, T-3764518. Due to the limited public availability of comprehensive selectivity panel data for T-3764518, this document utilizes the well-characterized and potent SCD1 inhibitor, A-939572, as a representative compound to illustrate the principles and methodologies of specificity assessment.

T-3764518 is a novel and potent inhibitor of SCD1, an enzyme crucial for the biosynthesis of monounsaturated fatty acids from saturated fatty acids.[1] It demonstrates an IC50 of 4.7 nM for SCD1.[2] SCD1 is a key enzyme in lipogenesis and is often overexpressed in various cancers, playing a significant role in cancer cell proliferation.[1] Inhibition of SCD1 by T-3764518 has been shown to suppress the conversion of stearoyl-CoA to oleoyl-CoA in cancer cells, leading to reduced tumor growth in preclinical models.[1]

Understanding SCD1 Inhibition and its Therapeutic Rationale

SCD1 is a central enzyme in lipid metabolism, catalyzing the introduction of a double bond in the delta-9 position of fatty acyl-CoAs. This conversion of saturated fatty acids (SFAs) to monounsaturated fatty acids (MUFAs) is critical for the synthesis of various lipids, including phospholipids (B1166683) and triglycerides. Cancer cells often exhibit a heightened dependence on de novo lipogenesis, with SCD1 being a key player in this metabolic reprogramming. By inhibiting SCD1, compounds like T-3764518 disrupt the balance between SFAs and MUFAs, leading to an accumulation of toxic SFAs and a depletion of essential MUFAs, which can trigger cancer cell death.

Specificity of SCD1 Inhibition: A Comparative Look

The therapeutic efficacy and safety of an enzyme inhibitor are critically dependent on its specificity. An ideal inhibitor will potently target the intended enzyme with minimal activity against other related or unrelated enzymes, thereby reducing the potential for off-target effects.

While direct comparative data for T-3764518 against a broad panel of other enzymes is not publicly available, the well-studied SCD1 inhibitor A-939572 serves as an excellent surrogate to demonstrate the expected specificity profile of a high-quality SCD1 inhibitor. A-939572 is a potent inhibitor of both mouse and human SCD1, with IC50 values of <4 nM and 37 nM, respectively.[3][4]

Quantitative Comparison of A-939572 Activity

The following table summarizes the inhibitory activity of A-939572 against SCD1 and a selection of other enzymes, demonstrating its high degree of selectivity.

Enzyme Target	IC50 (nM)	Fold Selectivity vs. hSCD1
Human SCD1	37	1
Mouse SCD1	<4	>9.25
Kinase Panel (various)	>10,000	>270
hERG Channel	>10,000	>270

Data compiled from publicly available sources.

As the data illustrates, A-939572 is highly selective for SCD1, with negligible activity against a range of kinases and the hERG channel, which is a common off-target liability for many small molecule drugs. This high degree of selectivity is a desirable characteristic for a therapeutic agent, as it minimizes the potential for unintended side effects.

Experimental Protocols for Determining Inhibitor Specificity

The determination of an inhibitor's specificity involves a series of in vitro assays. Below are representative protocols for key experiments.

SCD1 Enzymatic Activity Assay

This assay directly measures the catalytic activity of SCD1 and the ability of a compound to inhibit it.

Objective: To determine the IC50 value of an inhibitor against SCD1.

Principle: The assay measures the conversion of a radiolabeled saturated fatty acid substrate (e.g., [14C]-stearoyl-CoA) to its monounsaturated product by SCD1 enzyme preparations (typically from liver microsomes).

Generalized Protocol:

• Enzyme Preparation: Liver microsomes containing SCD1 are prepared from a suitable source (e.g., mouse or human).

• Reaction Mixture: The reaction is initiated by adding the enzyme preparation to a buffer containing the radiolabeled substrate, NADPH (as a cofactor), and varying concentrations of the test inhibitor.

• Incubation: The reaction mixture is incubated at 37°C for a defined period.

• Lipid Extraction: The reaction is stopped, and total lipids are extracted.

• Separation and Quantification: The radiolabeled fatty acid substrate and product are separated using techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Data Analysis: The amount of radioactivity in the substrate and product spots is quantified, and the percent inhibition at each inhibitor concentration is calculated to determine the IC50 value.

Selectivity Screening (Radioligand Binding or Enzymatic Assays)

To assess specificity, the inhibitor is tested against a broad panel of other enzymes, receptors, and ion channels.

Objective: To determine the inhibitory activity of the compound against a wide range of potential off-targets.

Principle: For enzymes, enzymatic assays similar to the one described for SCD1 are used. For receptors and ion channels, radioligand binding assays are common. In a radioligand binding assay, a radiolabeled ligand with known affinity for the target is used. The ability of the test compound to displace the radioligand is measured.

Generalized Protocol (Radioligand Binding Assay):

• Target Preparation: Membranes from cells expressing the target receptor or ion channel are prepared.

• Competition Binding: The membranes are incubated with a fixed concentration of the radiolabeled ligand and varying concentrations of the test inhibitor.

• Separation: The bound and free radioligand are separated by rapid filtration.

• Quantification: The amount of radioactivity bound to the filter is measured using a scintillation counter.

• Data Analysis: The data is used to calculate the Ki (inhibition constant), which reflects the affinity of the inhibitor for the off-target.

Visualizing Experimental Workflows and Signaling Pathways

Experimental Workflow for Determining SCD1 Inhibitor Specificity

Caption: Workflow for assessing SCD1 inhibitor specificity.

Simplified SCD1 Signaling Pathway in Cancer

Caption: Simplified SCD1 signaling in cancer.

References

• 1. sygnaturediscovery.com [sygnaturediscovery.com]
• 2. researchgate.net [researchgate.net]
• 3. tribioscience.com [tribioscience.com]
• 4. medchemexpress.com [medchemexpress.com]

Comparative Analysis of T-3764518: A Potent Stearoyl-CoA Desaturase 1 (SCD1) Inhibitor for Cancer Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of the mechanism of action and performance of T-3764518, a novel and potent inhibitor of Stearoyl-CoA Desaturase 1 (SCD1). In the landscape of oncology research, targeting metabolic pathways in cancer cells has emerged as a promising therapeutic strategy. SCD1, a key enzyme in lipid metabolism, is frequently overexpressed in various cancers and is associated with tumor progression and poor prognosis. T-3764518 is a small molecule inhibitor designed to target this critical enzyme. This document presents a comparative analysis of T-3764518 with other known SCD1 inhibitors, supported by experimental data, detailed protocols, and visual representations of the underlying biological pathways and experimental workflows.

Mechanism of Action of T-3764518 and other SCD1 Inhibitors

T-3764518 is an orally bioavailable small molecule that potently inhibits the enzymatic activity of Stearoyl-CoA Desaturase 1 (SCD1) with a binding IC50 of 4.7 nM for human SCD1.[1][2][3] SCD1 is a critical enzyme in lipogenesis, responsible for converting saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs), primarily oleic acid and palmitoleic acid.[4] This conversion is vital for the synthesis of cellular membranes, signaling molecules, and energy storage in the form of triglycerides.

The mechanism of action of T-3764518 and other SCD1 inhibitors centers on the disruption of this crucial step in lipid metabolism. By inhibiting SCD1, these compounds lead to an accumulation of SFAs and a depletion of MUFAs within the cancer cell. This alteration in the SFA/MUFA ratio has several downstream consequences that contribute to the anti-tumor activity:

• Induction of Endoplasmic Reticulum (ER) Stress: The accumulation of SFAs is toxic to the cell and induces stress in the endoplasmic reticulum, a key organelle involved in protein and lipid synthesis. This ER stress triggers the Unfolded Protein Response (UPR), a signaling cascade that, when prolonged and severe, leads to programmed cell death (apoptosis).

• Induction of Apoptosis: The sustained ER stress ultimately activates apoptotic pathways, leading to the self-destruction of cancer cells. A marker of this process is the cleavage of poly (ADP-ribose) polymerase 1 (PARP1).[5]

• Inhibition of Cell Proliferation: The disruption of lipid metabolism and the induction of cellular stress arrest the cell cycle, thereby inhibiting the rapid proliferation characteristic of cancer cells.

• Autophagy Modulation: Inhibition of SCD1 can also induce autophagy, a cellular recycling process. While autophagy can sometimes promote cell survival, in the context of SCD1 inhibition, it can also represent a cellular stress response that can be exploited for therapeutic benefit, for instance, through combination therapies with autophagy inhibitors.[6]

Comparative Performance Data

The following tables summarize the in vitro and in vivo performance of T-3764518 in comparison to other well-characterized SCD1 inhibitors.

In Vitro Potency of SCD1 Inhibitors

Compound	Target	IC50 (nM)	Cell Line (if applicable)	Reference
T-3764518	hSCD1	4.7	-	[1][2][3]
A939572	hSCD1	37	-	[7][8]
mSCD1	<4	-	[7][8]
-	0.4	-	[9]
CAY10566	hSCD1	26	-	[10][11][12][13][14]
mSCD1	4.5	-	[10][11][12][13][14]
MF-438	rSCD1	2.3	-	[15][16][17]
CVT-11127	-	-	-	-

In Vitro Anti-proliferative Activity of SCD1 Inhibitors

Compound	Cell Line	Cancer Type	GI50/IC50 (nM)	Reference
T-3764518	HCT-116	Colorectal Cancer	2.7 (GI50)	[3][18]
A939572	FaDu	Squamous Cell Carcinoma	19	[12]
Bladder Cancer Cells	Bladder Cancer	30	[12]
ATC Cells	Anaplastic Thyroid Carcinoma	50-100	[19]
MF-438	ATC Cells	Anaplastic Thyroid Carcinoma	2-5	[19]
NCI-H460 (adherent)	Lung Cancer	20,000-50,000	[20][21]
CVT-11127	H460	Lung Cancer	-	-

In Vivo Efficacy of SCD1 Inhibitors

Compound	Tumor Model	Dosing Regimen	Tumor Growth Inhibition	Reference
T-3764518	HCT-116 Xenograft	0.3 mg/kg, bid	Significant PD marker reduction	[1]
786-O Xenograft	1 mg/kg, bid	Tumor growth suppression	[1]
A939572	A498 ccRCC Xenograft	30 mg/kg, p.o. (monotherapy)	~20-30% reduction in tumor volume	[8]
A498 ccRCC Xenograft	(in combination with Temsirolimus)	>60% decrease in tumor volume	[8]
MF-438	THJ16T Xenograft	(in combination with carfilzomib)	Inhibited tumor growth (no effect as monotherapy)	[22]
B16F10	6 mM (in combination with GSK126)	Reduced tumor growth	[23]
CAY10566	Akt-driven tumors	2.5 mg/kg, p.o., bid	Mean tumor volume 0.5±0.04 relative to untreated	[13]
Ras-driven tumors	2.5 mg/kg, p.o., bid	Mean tumor volume 0.67±0.05 relative to untreated	[13]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate reproducibility and further investigation.

SCD1 Enzyme Activity Assay Protocol

This assay measures the conversion of a radiolabeled saturated fatty acid to its monounsaturated counterpart by SCD1 in a cellular or microsomal fraction.

Materials:

• Cell lysates or microsomal fractions containing SCD1

• [14C]-Stearoyl-CoA (or other suitable radiolabeled saturated fatty acid)

• Assay buffer (e.g., 100 mM Tris-HCl, pH 7.4, containing 1.5 mM NADH, 2.5 mM ATP, 0.5 mM Coenzyme A, and 1 mM DTT)

• Test compounds (SCD1 inhibitors) dissolved in DMSO

• Termination solution (e.g., 10% KOH in methanol)

• Hexane (B92381)

• Scintillation cocktail and counter

Procedure:

• Prepare the reaction mixture by adding the assay buffer, cell lysate/microsomal fraction, and the test compound or vehicle (DMSO) to a microcentrifuge tube.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding the radiolabeled substrate (e.g., [14C]-Stearoyl-CoA).

• Incubate the reaction at 37°C for a defined period (e.g., 15-30 minutes).

• Terminate the reaction by adding the termination solution.

• Saponify the lipids by heating at 70°C for 1 hour.

• Acidify the mixture with a strong acid (e.g., formic acid).

• Extract the fatty acids by adding hexane and vortexing.

• Centrifuge to separate the phases and collect the upper hexane layer containing the fatty acids.

• Evaporate the hexane and redissolve the fatty acid residue in a small volume of a suitable solvent.

• Separate the saturated and monounsaturated fatty acids using thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quantify the amount of radiolabeled monounsaturated fatty acid produced using a scintillation counter.

• Calculate the percentage of inhibition by comparing the activity in the presence of the test compound to the vehicle control.

Cell Viability Assay (MTT Assay) Protocol

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[24]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well microtiter plates

• Test compounds (SCD1 inhibitors)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• The next day, treat the cells with various concentrations of the SCD1 inhibitor. Include a vehicle control (DMSO) and a blank (medium only).

• Incubate the plate for a specified period (e.g., 72 hours).

• Add 10-20 µL of MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium containing MTT.

• Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Subcutaneous Xenograft Mouse Model Protocol

This protocol describes the establishment of a subcutaneous tumor model in immunodeficient mice to evaluate the in vivo efficacy of SCD1 inhibitors.[25][26][27][28]

Materials:

• Immunodeficient mice (e.g., athymic nude or NOD-SCID mice)

• Cancer cell line of interest

• Cell culture medium and reagents for cell harvesting

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Matrigel (optional, to improve tumor take rate)

• Syringes and needles (e.g., 23-25 gauge)

• Anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine)

• Calipers for tumor measurement

• Test compound (SCD1 inhibitor) and vehicle for administration

Procedure:

• Cell Preparation: Culture the cancer cells to 80-90% confluency. Harvest the cells using trypsin, wash with PBS or HBSS, and resuspend the cell pellet in cold PBS or a 1:1 mixture of PBS and Matrigel at a concentration of 1-5 x 10^7 cells/mL. Keep the cell suspension on ice.

• Tumor Implantation: Anesthetize the mice. Shave and disinfect the flank area. Subcutaneously inject 100-200 µL of the cell suspension into the right flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice regularly for tumor development. Once tumors become palpable (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Treatment Administration: Administer the SCD1 inhibitor or vehicle to the respective groups according to the predetermined dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Efficacy Evaluation: Measure the tumor dimensions (length and width) with calipers 2-3 times per week. Calculate the tumor volume using the formula: (Length x Width²) / 2. Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint: Continue the treatment for a specified duration or until the tumors in the control group reach a predetermined maximum size. At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological analysis, biomarker assessment).

Visualizing the Mechanism and Workflow

To further elucidate the concepts discussed, the following diagrams have been generated using the Graphviz DOT language.

Mechanism of Action of SCD1 Inhibitors

Preclinical Evaluation Workflow for SCD1 Inhibitors

References

• 1. T-3764518 |CAS:1809151-56-1 Probechem Biochemicals [probechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.cn [medchemexpress.cn]
• 4. Stearoyl-CoA 9-desaturase - Wikipedia [en.wikipedia.org]
• 5. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A939572 | Dehydrogenase | Stearoyl-CoA Desaturase (SCD) | TargetMol [targetmol.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. A 939572 | Stearoyl-CoA 9-Desaturase | Tocris Bioscience [tocris.com]
• 10. caymanchem.com [caymanchem.com]
• 11. CAY10566 | SCD1 inhibitor | Probechem Biochemicals [probechem.com]
• 12. selleckchem.com [selleckchem.com]
• 13. medchemexpress.com [medchemexpress.com]
• 14. CAY10566 | Stearoyl-CoA Desaturase (SCD) | Dehydrogenase | TargetMol [targetmol.com]
• 15. selleck.co.jp [selleck.co.jp]
• 16. medchemexpress.com [medchemexpress.com]
• 17. MF-438 | SCD1 inhibitor | Probechem Biochemicals [probechem.com]
• 18. medchemexpress.com [medchemexpress.com]
• 19. Aberrant Lipid Metabolism in Anaplastic Thyroid Carcinoma Reveals Stearoyl CoA Desaturase 1 as a Novel Therapeutic Target - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Stearoyl-CoA desaturase-1 is a key factor for lung cancer-initiating cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Stearoyl-CoA Desaturase 1 as a Therapeutic Target for the Treatment of Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. merckmillipore.com [merckmillipore.com]
• 25. LLC cells tumor xenograft model [protocols.io]
• 26. The cell-line-derived subcutaneous tumor model in preclinical cancer research | Springer Nature Experiments [experiments.springernature.com]
• 27. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 28. yeasenbio.com [yeasenbio.com]

Validating T-3764518-Induced Apoptosis: A Comparative Guide to Essential Assays

For Researchers, Scientists, and Drug Development Professionals

T-3764518 is a novel and orally available small-molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key enzyme in fatty acid metabolism.[1] By inhibiting the conversion of saturated fatty acids to monounsaturated fatty acids, T-3764518 disrupts the lipid composition of cancer cell membranes, leading to endoplasmic reticulum (ER) stress and subsequent apoptosis, or programmed cell death.[1] This guide provides a comprehensive comparison of key assays to validate T-3764518-induced apoptosis, offering detailed protocols and comparative data with other SCD1 inhibitors to support your research and drug development efforts.

Comparative Analysis of SCD1 Inhibitor-Induced Apoptosis

Validating the pro-apoptotic efficacy of T-3764518 requires a multi-faceted approach. Below is a comparative summary of the effects of T-3764518 and other well-characterized SCD1 inhibitors on apoptosis induction in various cancer cell lines.

Disclaimer: The following tables compile data from multiple independent studies. Direct quantitative comparison between compounds should be interpreted with caution due to variations in experimental conditions, including cell lines, drug concentrations, and treatment durations.

Table 1: Comparison of Apoptosis Induction by SCD1 Inhibitors (Annexin V/PI Staining)

Compound	Cell Line	Concentration	Treatment Duration	% Apoptotic Cells (Annexin V+)	Reference
T-3764518	HCT-116 (colorectal)	100 nM	72h	Data not available in direct comparison	[2]
CAY10566	PA-1 (ovarian)	20 nM	48h	Increased (qualitative)	N/A
CAY10566	PANC-1 (pancreatic)	2 µM	48h	~35%	N/A
A939572	LOVO (colorectal)	0.2 µM	N/A	Markedly induced	N/A

Table 2: Comparison of Apoptosis Induction by SCD1 Inhibitors (Caspase Activity & PARP Cleavage)

Compound	Cell Line	Assay	Outcome	Reference
T-3764518	HCT-116 (colorectal)	Western Blot (Cleaved PARP1)	Increased	[1]
CAY10566	PA-1 (ovarian)	Western Blot (Cleaved Caspase-3, Cleaved PARP)	Increased	N/A
A939572	ATC cells (thyroid)	Western Blot (Cleaved PARP)	Induced	N/A
MF-438	U2OS (osteosarcoma)	Caspase-3 Activity Assay, Western Blot (Cleaved PARP)	Increased	N/A
CVT-11127	U2OS (osteosarcoma)	Caspase-3 Activity Assay, Western Blot (Cleaved PARP)	Increased	N/A

Signaling Pathway of T-3764518-Induced Apoptosis

T-3764518's primary mechanism of inducing apoptosis begins with the inhibition of SCD1. This leads to an accumulation of saturated fatty acids (SFAs) and a depletion of monounsaturated fatty acids (MUFAs) in cellular membranes, particularly the endoplasmic reticulum. This imbalance causes ER stress, triggering the Unfolded Protein Response (UPR). Persistent ER stress activates pro-apoptotic pathways, culminating in the execution of apoptosis.

Caption: T-3764518-induced apoptosis signaling cascade.

Experimental Protocols for Key Apoptosis Assays

Accurate and reproducible data are paramount in validating the apoptotic effects of T-3764518. The following sections provide detailed methodologies for essential apoptosis assays.

Annexin V/Propidium Iodide (PI) Staining for Flow Cytometry

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Workflow Diagram:

Caption: Workflow for Annexin V/PI apoptosis assay.

Protocol:

• Cell Treatment: Seed cells at an appropriate density and treat with T-3764518 at various concentrations and for desired time points. Include untreated and positive controls.

• Cell Harvesting:

  • For suspension cells, centrifuge the cell suspension to pellet the cells.

  • For adherent cells, gently detach the cells using a non-enzymatic cell dissociation solution. Collect both the detached and adherent cells.

• Washing: Wash the cells twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Caspase Activity Assay

This assay measures the activity of key executioner caspases, such as caspase-3 and -7, which are activated during apoptosis.

Workflow Diagram:

Caption: Workflow for fluorometric caspase activity assay.

Protocol:

• Cell Treatment and Lysis: Treat cells with T-3764518. After treatment, lyse the cells using a lysis buffer provided with a commercial caspase activity assay kit.

• Protein Quantification: Determine the protein concentration of each cell lysate to ensure equal loading.

• Assay Reaction: In a 96-well plate, add an equal amount of protein lysate to each well.

• Substrate Addition: Add the caspase-3/7 substrate solution (e.g., Ac-DEVD-pNA for colorimetric or Ac-DEVD-AFC for fluorometric assays) to each well.

• Incubation: Incubate the plate at 37°C for 1-2 hours, protected from light.

• Measurement: Measure the absorbance or fluorescence using a microplate reader at the appropriate wavelength. The signal intensity is directly proportional to the caspase activity.

TUNEL (Terminal deoxynucleotidyl transferase dUTP Nick End Labeling) Assay

The TUNEL assay detects DNA fragmentation, a hallmark of late-stage apoptosis.

Workflow Diagram:

Caption: Workflow for the TUNEL assay.

Protocol:

• Sample Preparation: Treat cells with T-3764518, then fix and permeabilize them according to standard protocols for immunofluorescence.

• Equilibration: Incubate the samples with an equilibration buffer.

• Labeling Reaction: Incubate the samples with a reaction mixture containing Terminal deoxynucleotidyl transferase (TdT) and fluorescently labeled dUTPs. TdT will add the labeled dUTPs to the 3'-hydroxyl ends of fragmented DNA.

• Washing: Wash the samples to remove unincorporated labeled dUTPs.

• Counterstaining and Mounting: Counterstain the nuclei with a DNA dye such as DAPI. Mount the samples on microscope slides.

• Visualization: Visualize the samples using a fluorescence microscope. Apoptotic cells will exhibit bright nuclear fluorescence.

Western Blotting for Apoptosis Markers

Western blotting allows for the detection and quantification of key apoptosis-related proteins.

Workflow Diagram:

Caption: Workflow for Western blotting of apoptotic markers.

Protocol:

• Cell Lysis: After treatment with T-3764518, lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against apoptosis markers (e.g., cleaved caspase-3, cleaved PARP, Bcl-2, Bax) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washing, detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

By employing a combination of these assays, researchers can robustly validate and quantify the apoptotic effects of T-3764518 and objectively compare its performance against other therapeutic alternatives. This comprehensive approach is essential for advancing our understanding of T-3764518's mechanism of action and its potential as a novel anticancer agent.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

T-3764518 in Patient-Derived Xenograft Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the preclinical performance of T-3764518, a novel and potent inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), with a focus on its potential application in patient-derived xenograft (PDX) models. While direct, quantitative data for T-3764518 in PDX models is not extensively available in publicly accessible literature, this guide synthesizes available data from cell line-derived xenograft studies and compares it with other known SCD1 inhibitors that have been evaluated in xenograft models, including some PDX models.

Executive Summary

T-3764518 is an orally available small molecule that targets SCD1, a key enzyme in lipid metabolism frequently overexpressed in various cancers.[1] Inhibition of SCD1 by T-3764518 disrupts the balance of saturated and unsaturated fatty acids within cancer cells, leading to endoplasmic reticulum (ER) stress and ultimately, apoptosis (programmed cell death).[1] Preclinical studies have demonstrated its anti-tumor activity in several cell line-derived xenograft models, suggesting its potential as a therapeutic agent. However, to date, specific efficacy data of T-3764518 in patient-derived xenograft (PDX) models, which more closely mimic the heterogeneity of human tumors, remains limited in published research. This guide aims to provide a comprehensive overview based on existing data to inform further research and development.

Performance of T-3764518 in Xenograft Models

While specific data in PDX models is limited, studies in cell line-derived xenograft models have shown promising results for T-3764518.

Cancer Type	Xenograft Model	Treatment Regimen	Key Findings	Reference
Colorectal Cancer	HCT-116	Oral administration	Slowed tumor growth	[1]
Mesothelioma	MSTO-211H	Oral administration	Slowed tumor growth	[1]
Renal Cancer	786-O	1mg/kg, bid, oral	Significant tumor growth suppression

Comparative Analysis with Other SCD1 Inhibitors

Several other SCD1 inhibitors have been evaluated in preclinical xenograft models, including some studies utilizing PDX models. This comparative data provides a broader context for the potential efficacy of targeting SCD1.

Inhibitor	Cancer Type(s)	Xenograft Model(s)	Key Findings	Reference(s)
A939572	Gastric, Colorectal, Lung, Pharynx, Glioma	Cell line-derived and PDX	Significantly reduced tumor volume; suppressed proliferation and induced apoptosis.
MF-438	Not specified	Mouse models	Reduced desaturation index, a biomarker of SCD1 activity.
SSI-4	Not specified	Patient-derived xenograft	Potent anti-tumor activity.

Note: Direct head-to-head comparative studies of T-3764518 with these inhibitors in the same PDX models have not been identified in the public domain.

Experimental Protocols

Detailed experimental protocols for T-3764518 in PDX models are not currently available. However, a general methodology for establishing and utilizing PDX models for efficacy studies is outlined below. This can be adapted for testing T-3764518.

General Protocol for Patient-Derived Xenograft (PDX) Efficacy Studies

• Tumor Implantation:

  • Fresh tumor tissue from a patient is obtained under sterile conditions.

  • The tumor is fragmented into small pieces (typically 2-3 mm³).

  • Fragments are subcutaneously implanted into immunocompromised mice (e.g., NOD/SCID or NSG mice).

• Tumor Growth and Passaging:

  • Tumor growth is monitored regularly using calipers.

  • Once tumors reach a specific size (e.g., 1000-1500 mm³), they are harvested and can be passaged to subsequent cohorts of mice for expansion.

• Drug Efficacy Study:

  • Mice bearing established PDX tumors of a specified size (e.g., 100-200 mm³) are randomized into treatment and control groups.

  • T-3764518 is administered orally at predetermined doses and schedules. The vehicle used in preclinical studies is often a solution like 0.5% methylcellulose.

  • Tumor volume and body weight are measured at regular intervals (e.g., twice weekly).

  • At the end of the study, tumors are excised for further analysis (e.g., histology, biomarker analysis).

Signaling Pathway and Experimental Workflow

SCD1 Signaling Pathway

The following diagram illustrates the central role of SCD1 in cancer cell signaling. Inhibition of SCD1 by T-3764518 disrupts this pathway, leading to anti-tumor effects.

Caption: SCD1 signaling pathway and the inhibitory action of T-3764518.

Experimental Workflow for PDX Model Generation and Testing

The following diagram outlines a typical workflow for the generation and preclinical testing of patient-derived xenograft models.

Caption: Workflow for PDX model generation and subsequent efficacy testing.

Conclusion and Future Directions

T-3764518 has demonstrated significant anti-tumor activity in preclinical cell line-derived xenograft models, establishing it as a promising SCD1 inhibitor for cancer therapy. However, to fully assess its clinical potential, further studies in patient-derived xenograft models are crucial. Such studies would provide a more accurate prediction of its efficacy in a heterogeneous patient population. Future research should focus on:

• Efficacy studies of T-3764518 in a diverse panel of PDX models representing various cancer types and subtypes.

• Direct comparative studies of T-3764518 against other SCD1 inhibitors and standard-of-care therapies in PDX models.

• Identification of predictive biomarkers within PDX models to identify patient populations most likely to respond to T-3764518 treatment.

This guide serves as a foundational resource for researchers and drug development professionals interested in the preclinical evaluation of T-3764518 and other SCD1 inhibitors. The provided frameworks for experimental design and understanding of the underlying signaling pathways are intended to facilitate the design of robust and informative future studies.

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of T-3764518 with Other Lipogenesis Inhibitors

For Researchers, Scientists, and Drug Development Professionals

De novo lipogenesis (DNL), the metabolic pathway for synthesizing fatty acids from acetyl-CoA, is a critical process for normal cell function. However, its upregulation is implicated in various diseases, including cancer, non-alcoholic fatty liver disease (NAFLD), and metabolic syndrome. This has led to the development of numerous inhibitors targeting key enzymes in the DNL pathway. This guide provides a comparative overview of the novel Stearoyl-CoA Desaturase 1 (SCD1) inhibitor, T-3764518, with other prominent inhibitors of lipogenesis, including those targeting Acetyl-CoA Carboxylase (ACC), Fatty Acid Synthase (FASN), and ATP-Citrate Lyase (ACLY). The information is presented to aid researchers in evaluating these compounds for their studies.

The De Novo Lipogenesis Pathway and Key Enzyme Targets

The synthesis of fatty acids is a multi-step process involving several key enzymes, each representing a potential target for therapeutic intervention.

Confirming the On-Target Effects of T-3764518 Through Genetic Approaches: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacological inhibitor T-3764518 with genetic methods for validating the on-target effects of Stearoyl-CoA Desaturase 1 (SCD1) inhibition. The experimental data presented herein demonstrates the concordance between pharmacological and genetic approaches, confirming that the cellular phenotypes observed with T-3764518 treatment are a direct result of SCD1 inhibition.

Introduction to T-3764518 and its Target, SCD1

T-3764518 is a novel and potent small molecule inhibitor of Stearoyl-CoA Desaturase 1 (SCD1), a key enzyme in fatty acid metabolism.[1] SCD1 catalyzes the conversion of saturated fatty acids (SFAs) into monounsaturated fatty acids (MUFAs), primarily oleic acid and palmitoleic acid.[1] These MUFAs are essential components of cell membranes, signaling molecules, and lipid storage. In various cancer cells, SCD1 is overexpressed and plays a crucial role in promoting cell proliferation and survival.[1] Inhibition of SCD1 leads to an accumulation of SFAs, inducing endoplasmic reticulum (ER) stress, and ultimately apoptosis.[1]

Genetic approaches, such as RNA interference (siRNA/shRNA) and CRISPR-Cas9 gene editing, provide a powerful means to validate the on-target effects of a pharmacological inhibitor. By specifically reducing or eliminating the expression of the target protein, these methods can replicate the effects of a highly specific inhibitor. A strong correlation between the phenotypes induced by the inhibitor and those induced by genetic knockdown or knockout of the target protein provides compelling evidence for on-target activity.

Comparison of Pharmacological vs. Genetic Inhibition of SCD1

The following tables summarize the quantitative effects of T-3764518 and genetic knockdown of SCD1 on various cellular processes. While the data is compiled from multiple studies, the consistent outcomes across different experimental systems provide a robust validation of T-3764518's on-target effects.

Table 1: Effect of SCD1 Inhibition on Cell Viability

Treatment/Method	Cell Line	Assay	Result	Reference
T-3764518	HCT-116 (Colon)	Cell Growth Assay	Growth Inhibition	[1]
SCD1 siRNA	HCT-116 (Colon)	MTT Assay	Significant reduction in viable cells	[2][3]
SCD1 shRNA	HeLa (Cervical)	CCK8 Assay	Decreased cell proliferation
SCD1 Inhibitor-4	Cancer Cell Lines	MTT Assay	Dose-dependent decrease in cell viability	[4]

Table 2: Induction of Apoptosis by SCD1 Inhibition

Treatment/Method	Cell Line	Assay	Result	Reference
T-3764518	HCT-116 (Colon)	Western Blot (cleaved PARP)	Increased cleaved PARP, a marker of apoptosis	[1]
SCD1 siRNA	HCT-116 (Colon)	Flow Cytometry (Propidium Iodide)	Increased cell death	[2]
SCD1 siRNA	HCT-116 (Colon)	Caspase 3 Activity Assay	Increased caspase 3 activity	[2]

Table 3: Alterations in Lipid Profile Following SCD1 Inhibition

Treatment/Method	Model System	Assay	Result	Reference
T-3764518	HCT-116 Xenografts	Lipidomics	Increased ratio of saturated to unsaturated fatty acids	[1]
SCD1 Knockout	Mouse Adipocytes	Lipidomics	Reduced monounsaturated fatty acids, increased saturated fatty acids	[5]
SCD1 Knockdown	Glioblastoma Stem Cells	Lipidomics	Broad alterations across multiple lipid classes	[6]
SCD1 Knockout	Goat Model	Lipidomics	Decreased unsaturated fatty acid levels in milk	[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathway affected by SCD1 inhibition and a typical experimental workflow for validating on-target effects using genetic approaches.

Caption: Inhibition of SCD1 by T-3764518 or genetic methods blocks the synthesis of MUFAs, leading to SFA accumulation, ER stress, and apoptosis.

Caption: A typical experimental workflow to confirm the on-target effects of a drug by comparing its effects with those of genetic perturbation of the target.

Experimental Protocols

SCD1 Knockdown using shRNA in HCT-116 Cells

This protocol provides a general framework for lentiviral-mediated shRNA knockdown of SCD1 in HCT-116 cells.

• Cell Seeding: Plate HCT-116 cells in a 6-well plate at a density that will result in 50-70% confluency at the time of transduction.

• Lentiviral Transduction:

  • Thaw lentiviral particles containing shRNA targeting SCD1 (and a non-targeting control shRNA) on ice.

  • Remove the culture medium from the cells and replace it with fresh medium containing polybrene (typically 4-8 µg/mL) to enhance transduction efficiency.

  • Add the appropriate amount of lentiviral particles to each well.

  • Incubate the cells for 24 hours at 37°C.

• Selection of Transduced Cells:

  • After 24 hours, replace the virus-containing medium with fresh medium containing a selection agent (e.g., puromycin). The optimal concentration of the selection agent should be determined beforehand with a kill curve.

  • Continue selection for 2-3 days, replacing the medium with fresh selection medium every day, until non-transduced control cells are completely killed.

• Verification of Knockdown:

  • Harvest the selected cells and assess the knockdown efficiency of SCD1 at both the mRNA (qRT-PCR) and protein (Western Blot) levels.

Lipidomics Analysis of Fatty Acid Saturation

This protocol outlines a general method for analyzing changes in the ratio of saturated to monounsaturated fatty acids using gas chromatography-mass spectrometry (GC-MS).

• Sample Preparation:

  • Harvest control, T-3764518-treated, and SCD1 knockdown cells.

  • Wash the cell pellets with ice-cold PBS.

• Lipid Extraction:

  • Perform a total lipid extraction using a standard method such as the Folch or Bligh-Dyer method, which utilizes a chloroform/methanol solvent system.

• Transesterification:

  • Convert the fatty acids in the lipid extract to fatty acid methyl esters (FAMEs) by incubation with a reagent such as boron trifluoride in methanol.

• GC-MS Analysis:

  • Inject the FAMEs into a gas chromatograph coupled to a mass spectrometer.

  • The FAMEs will be separated based on their volatility and chain length.

  • The mass spectrometer will identify and quantify the different FAMEs based on their mass-to-charge ratio and fragmentation patterns.

• Data Analysis:

  • Calculate the ratio of specific monounsaturated fatty acids to their corresponding saturated fatty acid precursors (e.g., oleic acid C18:1 to stearic acid C18:0, and palmitoleic acid C16:1 to palmitic acid C16:0). A decrease in these ratios indicates SCD1 inhibition.

Conclusion

References

• 1. In vitro and in vivo antitumor activities of T-3764518, a novel and orally available small molecule stearoyl-CoA desaturase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Scd1 and monounsaturated lipids are required for autophagy and survival of adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Knockout of Stearoyl-CoA Desaturase 1 Decreased Milk Fat and Unsaturated Fatty Acid Contents of the Goat Model Generated by CRISPR/Cas9 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling T-3764518

This guide provides immediate and essential safety, handling, and disposal information for researchers, scientists, and drug development professionals working with T-3764518, a novel and potent stearoyl-CoA desaturase (SCD) inhibitor. Adherence to these procedures is critical to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling T-3764518, the following personal protective equipment should be worn to minimize exposure and ensure personal safety.

PPE Category	Specific Equipment
Eye Protection	Safety glasses with side-shields or goggles
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber)
Body Protection	Laboratory coat
Respiratory Protection	May be required if handling large quantities or if there is a risk of aerosolization. Consult your institution's safety officer.

Safe Handling and Storage Procedures

Proper handling and storage are crucial for maintaining the integrity of T-3764518 and ensuring the safety of laboratory personnel.

Receiving and Inspection:

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Verify that the container is properly labeled and sealed.

Storage:

• Store the compound in a tightly sealed container.

• Keep in a cool, dry, and well-ventilated area.

• Protect from moisture and light.

• For long-term storage, refer to the product data sheet for specific temperature requirements. Stock solutions can be stored at -80°C for 6 months or -20°C for 1 month.[1]

Handling:

• Handle in a well-ventilated area, preferably in a chemical fume hood.

• Avoid direct contact with skin and eyes.

• Avoid inhalation of dust or aerosols.

• Use only non-sparking tools.

• Prevent dust formation.

Weighing and Solution Preparation:

• Perform weighing and solution preparation in a designated area, such as a chemical fume hood, to control potential exposure.

• A protocol for preparing a working solution involves adding a DMSO stock solution to either 20% SBE-β-CD in Saline or Corn oil.[1]

Disposal Plan

All waste materials contaminated with T-3764518 must be handled and disposed of in accordance with local, state, and federal regulations for chemical waste.

• Contaminated Materials: Dispose of contaminated lab coats, gloves, and other disposable materials in a designated hazardous waste container.

• Unused Product and Solutions: Dispose of any unused T-3764518 and its solutions as chemical waste. Do not pour down the drain.

• Containers: Empty containers should be triple-rinsed with an appropriate solvent and disposed of as chemical waste.

Experimental Workflow for Safe Handling

The following diagram outlines the key steps for the safe handling of T-3764518 from receipt to disposal.

Caption: Workflow for the safe handling of T-3764518.

References

• 1. medchemexpress.com [medchemexpress.com]